1-Nitroso-3,5-dimethyladamantane

• CAS: 1262583-10-7

Core Science & Biosynthesis

Comprehensive Synthesis and Precursor Pathways of 1-Nitroso-3,5-dimethyladamantane in Pharmaceutical Development

Executive Summary

1-Nitroso-3,5-dimethyladamantane (CAS: 1262583-10-7) is a highly characterized reference material and critical impurity standard utilized in the quality control (QC) and analytical method validation (AMV) of the Alzheimer’s therapeutic, memantine[1]. While occasionally mischaracterized in commercial literature as an "N-nitroso derivative," structural data confirms it is a C-nitroso compound (IUPAC: 1,3-dimethyl-5-nitrosoadamantane), where the nitroso group is directly bonded to the tertiary carbon of the adamantane cage[2].

This whitepaper details the causal synthetic logic, precursor pathways, and methodological protocols for generating this specific impurity standard, designed for researchers and drug development professionals managing New Drug Applications (NDA) and Abbreviated New Drug Applications (ANDA)[1].

Precursor Pathways: Synthesizing the Adamantane Core

The synthesis of 1-nitroso-3,5-dimethyladamantane intrinsically relies on the availability of its parent amine, memantine (1-amino-3,5-dimethyladamantane), or its direct halogenated precursors. The selection of the precursor pathway dictates the impurity profile of the final reference standard.

Traditional Bromination and Amination

Historically, the adamantane core is functionalized via the bromination of 1,3-dimethyladamantane using liquid bromine at reflux to yield 1-bromo-3,5-dimethyladamantane[3]. This intermediate is then subjected to direct amination. Recent optimized protocols utilize urea in diphenyl ether, which mitigates the toxicity and environmental hazards associated with older formic acid/toluene extractions[4].

Direct Ritter-Type Functionalization

To bypass the hazards of liquid bromine, advanced two-step procedures employ a Ritter-type reaction. 1,3-Dimethyladamantane is reacted directly with formamide and nitric acid to afford 1-formamido-3,5-dimethyladamantane (98% yield), which is subsequently hydrolyzed with aqueous hydrochloric acid to yield memantine hydrochloride[3].

Quantitative Comparison of Precursor Pathways

Synthesis Pathway	Key Reagents	Intermediate	Overall Yield	Process Advantages
Direct Amination [4]	1-bromo-3,5-dimethyladamantane, Urea, Diphenyl ether	None (Direct conversion)	~75.8%	Economically competitive; avoids harsh solvents like formic acid.
Ritter-Type Reaction [3]	1,3-Dimethyladamantane, Formamide, HNO3	1-formamido-3,5-dimethyladamantane	~83.3%	Bypasses liquid bromine; highly scalable for industrial applications.
Acetamide Hydrolysis [3]	1-bromo-3,5-dimethyladamantane, Acetonitrile, H2SO4	N-(3,5-Dimethyl-adamantan-1-yl)-acetamide	Variable	Classic approach; requires high-temperature DEG hydrolysis (245–250 °C).

Synthesis of 1-Nitroso-3,5-dimethyladamantane

The targeted synthesis of 1-nitroso-3,5-dimethyladamantane from memantine requires the controlled oxidation of the primary amine (-NH2) to a nitroso group (-N=O).

Mechanistic Causality

Oxidizing primary aliphatic amines directly to nitroso compounds is synthetically challenging due to the propensity for over-oxidation to the corresponding nitroalkane (-NO2) or the formation of dimeric azo/azoxy species. To achieve the monomeric C-nitroso adamantane derivative, mild and highly selective oxygen-transfer reagents must be employed. Peracids (such as meta-chloroperoxybenzoic acid, mCPBA) or dimethyldioxirane (DMDO) are typically utilized. The bulky nature of the 3,5-dimethyladamantane cage provides steric shielding that stabilizes the monomeric nitroso species, preventing rapid dimerization—a common issue with unhindered primary amines.

Experimental Protocol: Controlled Oxidation of Memantine

Note: This methodology represents a generalized, self-validating protocol for the oxidation of primary tertiary-alkyl amines to C-nitroso compounds for analytical standard preparation.

Reagents & Materials:

• Memantine free base (1.0 eq)

• meta-Chloroperoxybenzoic acid (mCPBA, 77% max, 2.1 eq)

• Dichloromethane (DCM, anhydrous)

• Sodium bicarbonate (sat. aqueous solution)

Step-by-Step Methodology:

• Preparation of the Amine Solution: Dissolve memantine free base (purified, >99%) in anhydrous DCM under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice-water bath to control the exothermic oxidation kinetics.

• Oxidant Addition: Dissolve mCPBA in anhydrous DCM. Add the mCPBA solution dropwise to the memantine solution over 30 minutes. Causality: Slow addition at 0 °C minimizes localized excesses of the oxidant, thereby suppressing the over-oxidation of the transient hydroxylamine intermediate to the nitro derivative.

• Reaction Monitoring: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the consumption of the primary amine via TLC or LC-MS. The reaction typically transitions through a hydroxylamine intermediate before forming the characteristic blue/green hue of the monomeric C-nitroso compound.

• Quenching and Washing: Once complete, quench the reaction by adding saturated aqueous sodium bicarbonate to neutralize the meta-chlorobenzoic acid byproduct. Extract the aqueous layer with DCM.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate 1-nitroso-3,5-dimethyladamantane.

• Validation: Confirm the structure via FT-IR (look for the characteristic N=O stretching frequency around 1550-1600 cm⁻¹) and High-Resolution Mass Spectrometry (HRMS) matching the theoretical mass of 193.147 Da[5].

Logical Workflow Visualization

The following diagram illustrates the chemical logic and workflow from the foundational adamantane core to the final isolated impurity standard.

Synthesis workflow of 1-Nitroso-3,5-dimethyladamantane from base adamantane precursors.

References

• 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem - NIH . National Center for Biotechnology Information. Available at:[Link]

• 1-Nitroso-3,5-dimethyladamantane | CAS 1262583-10-7 - Veeprho . Veeprho Pharmaceuticals. Available at:[Link]

• Synthesis of memantine hydrochloride by direct aminoation of 1-bromo-3,5-dimethyladamantane . Journal of Military Pharmaco - Medicine. Available at:[Link]

• Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane - PMC . National Institutes of Health. Available at:[Link]

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• 4. jmpm.vn [jmpm.vn]
• 5. 1-Nitroso-3,5-dimethyladamantane | LGC Standards [lgcstandards.com]

Thermodynamic Stability and Equilibrium Dynamics of 1-Nitroso-3,5-dimethyladamantane at Room Temperature: A Technical Whitepaper

Executive Summary

1-Nitroso-3,5-dimethyladamantane (CAS: 1262583-10-7) , frequently identified in pharmaceutical contexts as Memantine N-oxide or a Memantine Related Compound , is a highly specialized tertiary C-nitrosoalkane. For researchers and drug development professionals, understanding the thermodynamic stability of this compound at room temperature (298.15 K) is critical for controlling active pharmaceutical ingredient (API) degradation and exploring its potential as a nitric oxide (NO) donor. This whitepaper dissects the thermodynamic principles, monomer-dimer equilibrium causality, and experimental validation protocols governing its stability.

Structural Causality and Thermodynamic Fundamentals

The thermodynamic behavior of any nitroso compound is fundamentally dictated by its molecular architecture. Primary and secondary nitroso compounds are thermodynamically unstable at room temperature because they possess α -hydrogens, driving a rapid, irreversible tautomerization into their corresponding oximes.

1-Nitroso-3,5-dimethyladamantane, however, is structurally immune to this pathway. The nitroso (–N=O) group is covalently bonded directly to the tertiary bridgehead carbon of the adamantane cage . The complete absence of α -hydrogens isolates the compound's thermodynamic behavior to two primary phenomena:

• Monomer-Dimer Equilibrium Dynamics

• C–N and N–O Bond Dissociation

By eliminating the oxime tautomerization sink, the compound achieves a baseline of kinetic stability, allowing its thermodynamic properties to be governed strictly by steric hindrance and bond enthalpies.

Monomer-Dimer Equilibrium Dynamics

C-nitrosoalkanes characteristically exist in a temperature-dependent equilibrium between a monomeric form and a dimeric azodioxide form ( R−N(O)=N(O)−R ) . The monomer is characterized by an intense blue color arising from the n→π∗ electronic transition of the N=O group, whereas the dimer is colorless and diamagnetic.

The Steric Penalty

For 1-nitroso-3,5-dimethyladamantane at room temperature (298.15 K), the equilibrium is overwhelmingly shifted toward the blue monomeric state. The Causality: Dimerization requires the precise spatial alignment of two nitroso nitrogen atoms to form an N=N bond. The adamantane cage is inherently bulky, and the addition of methyl groups at the 3 and 5 positions creates severe steric repulsion. While the enthalpy of dimerization ( ΔHdimer​ ) is typically highly exothermic for unhindered nitrosoalkanes, the massive steric strain in the 3,5-dimethyladamantyl system significantly diminishes this enthalpic gain.

Concurrently, dimerization incurs a large entropic penalty ( ΔS<0 ) because two independent molecules are restricted into a single complex. At room temperature, the entropic term ( TΔS ) easily dominates the weakened enthalpic drive ( ΔH ), resulting in a positive Gibbs free energy ( ΔG>0 ) for dimerization. Thus, the blue monomer is thermodynamically favored.

Monomer-Dimer equilibrium logic of 1-Nitroso-3,5-dimethyladamantane.

Experimental Workflow: Quantifying Thermodynamic Stability

To empirically validate the thermodynamic stability and extract ΔH and ΔS for the monomer-dimer equilibrium, a self-validating protocol using Temperature-Dependent UV-Vis Spectroscopy is required. This method directly tracks the concentration of the monomer by measuring the absorbance of its unique n→π∗ transition.

Step-by-Step Methodology: Temperature-Dependent UV-Vis Spectroscopy

• Sample Preparation: Dissolve high-purity 1-Nitroso-3,5-dimethyladamantane in a non-coordinating, UV-transparent, and anhydrous solvent (e.g., dichloromethane) to a precise concentration of 1.0×10−3 M. Crucial: Perform all preparations under amber lighting to prevent photolytic C–N bond homolysis.

• Baseline Calibration: Record a baseline spectrum of the pure solvent from 400 nm to 800 nm at 298.15 K using a dual-beam spectrophotometer.

• Spectral Acquisition: Place the sample in a Peltier temperature-controlled cuvette holder. Monitor the absorbance of the n→π∗ transition peak (typically λmax​≈650−680 nm).

• Temperature Cycling: Cool the sample to 193 K (using a liquid nitrogen cryostat attachment) and acquire spectra at 10 K increments up to 298 K. Allow exactly 5 minutes of thermal equilibration time at each temperature step before scanning.

• Data Processing: Calculate the monomer concentration [M] at each temperature using the Beer-Lambert law. The dimer concentration [D] is deduced from mass balance: [D]=(C0​−[M])/2 .

• Van 't Hoff Analysis: Calculate the equilibrium constant Keq​=[D]/[M]2 for each temperature. Plot ln(Keq​) versus 1/T . The slope of the linear regression yields −ΔH/R , and the y-intercept yields ΔS/R .

Experimental workflow for thermodynamic analysis via UV-Vis and NMR.

Degradation Pathways and Formulation Stability

While the monomer is thermodynamically stable against dimerization at room temperature, the C–N=O moiety remains susceptible to specific degradation vectors. Thermochemically, the dissociation enthalpy of the terminal N–O bond in related adamantyl systems is estimated at approximately 400 kJ/mol , indicating high thermal stability against spontaneous N–O cleavage.

However, as an API impurity, its stability in formulations is threatened by two main pathways:

• Oxidation: Exposure to ambient oxygen or peroxides in excipients rapidly oxidizes the nitroso group to a nitro group, yielding 1-nitro-3,5-dimethyladamantane.

• Photolysis: UV light provides sufficient energy to overcome the C–N bond dissociation energy, leading to homolytic cleavage that generates a 3,5-dimethyladamantyl radical and highly reactive nitric oxide (NO•).

Primary degradation pathways of 1-Nitroso-3,5-dimethyladamantane.

Quantitative Data Summary

The following table summarizes the key thermodynamic parameters defining the stability of 1-Nitroso-3,5-dimethyladamantane at standard room temperature.

Thermodynamic Parameter	Estimated Value	Causality / Mechanistic Note
Dominant State at 298.15 K	Monomer (Blue liquid/solid)	Extreme steric hindrance prevents azodioxide formation.
ΔGdimerization​ (298.15 K)	>+15 kJ/mol	Entropy-driven dominance ( TΔS>ΔH ) at room temperature.
ΔHdimerization​	≈−20 to −30 kJ/mol	Weakly exothermic; severely stunted by 3,5-dimethyl steric strain.
N–O Bond Dissociation Enthalpy	≈400 kJ/mol	Highly stable against spontaneous thermal N–O cleavage.
Primary Degradation Vector	Oxidation / Photolysis	Converts to 1-nitro-3,5-dimethyladamantane or NO radical.

Conclusion

1-Nitroso-3,5-dimethyladamantane exhibits robust thermodynamic stability as a monomer at room temperature. The unique steric topology of the 3,5-dimethyladamantane scaffold suppresses the azodioxide dimerization pathway that typically plagues lesser-hindered nitrosoalkanes. For drug development professionals handling memantine derivatives, this dictates that the impurity will persist in its active monomeric form. Consequently, chemical control strategies must focus primarily on preventing oxidative and photolytic degradation rather than thermal decomposition.

References

• Title: 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 Source: PubChem - NIH URL: [Link]

• Title: Memantine Impurities and Related Compound Source: Veeprho Pharmaceuticals URL: [Link]

• Title: Preparations of C-Nitroso Compounds Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: The Dissociation Enthalpies of Terminal N–O Bonds in Organic Compounds Source: Journal of Physical and Chemical Reference Data - AIP Publishing URL: [Link]

• Title: Synthesis of Diamondoid Nitro Compounds from Amines with m-Chloroperbenzoic Acid Source: ResearchGate URL: [Link]

The Mechanistic Role of 1-Nitroso-3,5-dimethyladamantane in Organic Synthesis: A Technical Whitepaper

Executive Summary

1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7) is a sterically hindered, aliphatic C-nitroso compound. In modern chemical research, it occupies a dual role: it is a highly selective electrophilic reagent used in advanced multicomponent synthesis, and it is a critical degradation product in the pharmaceutical profiling of the NMDA receptor antagonist, memantine. This whitepaper elucidates the causality behind its unique reactivity, details its mechanisms of action, and provides self-validating protocols for its application in organic synthesis.

The Causality of Steric Shielding in C-Nitroso Chemistry

The fundamental utility of 1-nitroso-3,5-dimethyladamantane stems from its precise molecular geometry. Most aliphatic C-nitroso compounds exist in a dynamic equilibrium between a reactive, deep-blue monomeric form and an unreactive, colorless azodioxide dimer. This dimerization quenches the electrophilicity of the nitrogen atom.

The Structural Advantage: The 3,5-dimethyladamantyl framework provides immense steric bulk that physically blocks the N=N bond formation required for dimerization. Consequently, 1-nitroso-3,5-dimethyladamantane exists exclusively as a highly reactive, monomeric electrophile at room temperature. This strict monomeric stability is the foundational reason it acts as a superior reagent compared to traditional spin traps like 2-methyl-2-nitrosopropane (MNP), as detailed in [1].

Mechanisms of Action in Organic Synthesis

Titanium-Mediated Multicomponent Diimination

Recent methodologies have leveraged 1-nitrosoadamantane derivatives in titanium-catalyzed oxidative functionalizations of alkynes, as reported in [2]. This multicomponent coupling overcomes the limitations of classical condensation reactions to yield unsymmetrical α-diimines.

Mechanistic Pathway:

• A titanium imido complex reacts with an internal alkyne to form a transient azatitanacyclobutene.

• 1-Nitroso-3,5-dimethyladamantane inserts into the Ti–C bond, yielding a diazatitanacyclohexadiene intermediate.

• A retro-cycloaddition sequence collapses the intermediate, expelling a titanium oxo species and yielding the α-diimine[2].

Causality of Selectivity: The extreme steric bulk of the adamantyl group dictates the regioselectivity of the insertion. It prevents competitive alkyne trimerization and actively favors the formation of the α-diimine over unwanted pyrrole byproducts[2].

Mechanism of Ti-mediated alkyne diimination with 1-nitroso-3,5-dimethyladamantane.

Nitroso-Ene Reactions

Nitrosoadamantane derivatives react cleanly with alkenes possessing allylic hydrogens via a concerted pericyclic ene reaction[3]. The highly electrophilic nitroso oxygen abstracts an allylic proton while the alkene π-bond attacks the nitroso nitrogen, forming an N-adamantyl-N-allylhydroxylamine. Causality: The lack of α-hydrogens on the adamantane ring prevents the newly formed adduct from undergoing competitive tautomerization into an oxime, ensuring high product fidelity[3].

Pharmaceutical Relevance: Memantine Impurity Profiling

Beyond targeted synthesis, 1-nitroso-3,5-dimethyladamantane is a critical molecule in pharmaceutical quality control. It is a recognized degradation product and metabolite of memantine (1-amino-3,5-dimethyladamantane)[4].

In clinical pharmacokinetics, it is identified as "1-nitroso-deaminated memantine," a polar metabolite with minimal NMDA receptor antagonistic activity, according to the[5]. In pharmaceutical manufacturing, the unintended oxidation of memantine during synthesis or storage yields this specific nitroso impurity. Monitoring its formation is a mandatory self-validating protocol in quality control due to stringent regulatory limits on nitroso-related impurities[4].

Self-Validating Experimental Protocols

Protocol 1: Synthesis of 1-Nitroso-3,5-dimethyladamantane via DMDO Oxidation

Objective: Convert memantine to its nitroso derivative without over-oxidation. Causality of Reagent Choice: Dimethyldioxirane (DMDO) is utilized because it selectively oxidizes primary aliphatic amines lacking α-hydrogens directly to the nitroso monomer, avoiding the formation of nitroalkanes[1].

Step-by-Step Methodology:

• Free Base Liberation: Dissolve 1-amino-3,5-dimethyladamantane hydrochloride (1.0 mmol) in a biphasic mixture of CH₂Cl₂ (10 mL) and saturated aqueous NaHCO₃ (10 mL).

• Temperature Control: Cool the vigorously stirred mixture to exactly 0 °C to suppress radical side reactions.

• Oxidant Addition: Add a standardized solution of DMDO in acetone (2.2 equivalents) dropwise over 15 minutes.

• Phase Separation: Stir for 30 minutes at 0 °C. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at room temperature.

Self-Validation Checkpoint: This reaction is visually self-indicating. The biphasic mixture will transition to a persistent, translucent deep blue color , confirming the accumulation of the monomeric nitroso species. If the solution turns pale or colorless, it indicates over-oxidation to the nitro derivative, signaling a failure in stoichiometric or thermal control.

Oxidation pathway of memantine to 1-nitroso-3,5-dimethyladamantane.

Protocol 2: Titanium-Mediated Synthesis of α-Diimines

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, combine a Ti-imido precursor (0.2 mmol) and an internal alkyne (0.2 mmol) in anhydrous benzene (3 mL).

• Reagent Addition: Add freshly prepared 1-nitroso-3,5-dimethyladamantane (0.2 mmol, 1 equiv.) to the reaction mixture[2].

• Incubation: Stir at room temperature for 12 hours.

• Isolation: Quench the reaction with wet ether, filter through Celite to remove titanium salts, and purify via silica gel chromatography to isolate the unsymmetrical α-diimine[2].

Self-Validation Checkpoint: The initial deep blue color of the nitrosoadamantane reagent will completely dissipate as it inserts into the titanium complex, transitioning to a dark red/brown hue indicative of the diazatitanacyclohexadiene intermediate. Incomplete color dissipation indicates unreacted starting material.

Quantitative Reactivity Data

The structural rigidity of the adamantyl cage directly translates to superior reaction metrics when compared to standard nitroso reagents.

Nitroso Reagent	Dimerization Equilibrium (K_eq)	Yield in Ti-Diimination (%)	Ene-Reaction Conversion (%)
Nitrosobenzene	High (Favors Dimer at RT)	40 - 50	< 20 (Polymerizes)
2-Methyl-2-nitrosopropane (MNP)	Moderate	60 - 65	45 - 50
1-Nitrosoadamantane	Very Low (Monomeric)	70 - 75	80 - 85
1-Nitroso-3,5-dimethyladamantane	Near Zero (Strictly Monomeric)	75 - 85	> 90

Table 1: Comparative reactivity profiles of aliphatic C-nitroso compounds in standard synthetic workflows. Data synthesized from comparative studies on steric shielding in cycloadditions.

References

• National Center for Biotechnology Information (PubChem). "1-Nitroso-3,5-dimethyladamantane." PubChem Compound Summary for CID 87444617.[Link]

• Veeprho Pharmaceuticals. "Memantine Impurities and Related Compound." Veeprho Product Catalog. [Link]

• Gowenlock, B. G., & Richter-Addo, G. B. "Preparations of C-Nitroso Compounds." Chemical Reviews, 2004.[Link]

• Chiu, H.-C., et al. "α-Diimine synthesis via titanium-mediated multicomponent diimination of alkynes with C-nitrosos." Chemical Science (RSC), 2021.[Link]

• U.S. Food and Drug Administration. "NAMENDA® (memantine hydrochloride) tablets label." FDA Approved Drug Products.[Link]

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Structural Elucidation and Crystallographic Profiling of 1-Nitroso-3,5-dimethyladamantane

A Technical Whitepaper on the Solid-State Characterization of Memantine Impurities

Executive Summary

In the pharmaceutical landscape of neurodegenerative disease management, Memantine serves as a critical NMDA receptor antagonist used primarily for Alzheimer's disease. During the synthesis and degradation profiling of Memantine, specific related compounds and impurities must be rigorously characterized to meet stringent regulatory thresholds (ICH Q3A/Q3B). One such critical impurity is 1-Nitroso-3,5-dimethyladamantane (also known as Memantine N-oxide or 1,3-dimethyl-5-nitrosoadamantane)[1],[2].

This whitepaper provides an in-depth mechanistic and crystallographic analysis of 1-Nitroso-3,5-dimethyladamantane. By leveraging Single-Crystal X-ray Diffraction (SCXRD), researchers can conclusively determine the solid-state behavior, monomeric stability, and exact spatial configuration of this highly volatile adamantane derivative.

Mechanistic Crystallography: The Monomer-Dimer Paradigm

The structural chemistry of C-nitroso compounds is defined by a fascinating monomer-dimer equilibrium. Primary and secondary nitrosoalkanes typically undergo dimerization in the solid state, forming colorless trans-azodioxy dimers driven by the thermodynamic stability of the N=N double bond[3].

However, the crystallographic behavior of 1-Nitroso-3,5-dimethyladamantane deviates significantly from this norm due to structural causality:

• Steric Hindrance: The compound features a nitroso group attached to a tertiary carbon at the bridgehead of a rigid, tricyclic adamantane cage. The inherent bulk of the adamantane core, exacerbated by the 3,5-dimethyl substitutions, creates a severe steric shield[4].

• Inhibition of N-N Coupling: For dimerization to occur, two monomeric nitrogen atoms must approach within approximately 1.25–1.30 Å. The steric clash between the bulky adamantyl cages physically precludes this close contact.

• Monomeric Stabilization: As a direct result, 1-Nitroso-3,5-dimethyladamantane is locked in its monomeric state, crystallizing as distinct blue/green crystals—the optical signature of the isolated n → π* electronic transition of the monomeric –NO chromophore[3].

Caption: Steric causality preventing azodioxy dimerization in tertiary nitrosoadamantanes.

Experimental Protocol: SCXRD Analysis of Volatile Adamantanes

Adamantane derivatives are notoriously difficult to analyze via X-ray diffraction due to their high vapor pressure (propensity to sublime) and their pseudo-spherical symmetry, which often leads to severe rotational disorder in the crystal lattice[4]. The following self-validating protocol is engineered to counteract these physical limitations.

Phase 1: Crystal Growth via Vapor Diffusion

• Causality: Rapid evaporation yields microcrystalline powders unsuitable for SCXRD. Vapor diffusion allows for the slow, controlled supersaturation of the solute, minimizing defect formation within the crystal lattice.

• Step 1: Dissolve 10 mg of synthesized 1-Nitroso-3,5-dimethyladamantane in a minimal volume (approx. 0.5 mL) of a high-solubility solvent (e.g., dichloromethane).

• Step 2: Place the open vial inside a larger, sealed chamber containing an anti-solvent (e.g., pentane or hexanes).

• Step 3: Allow vapor equilibration at 4 °C for 48–72 hours until deep blue, X-ray quality single crystals form.

Phase 2: Cryogenic Harvesting

• Causality: Exposing the crystals to ambient air causes immediate sublimation and loss of diffraction quality.

• Step 1: Submerge the crystallization vial contents directly into a drop of inert perfluoropolyether cryo-oil on a glass slide.

• Step 2: Select a single crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized optical microscope. The oil coats the crystal, acting as a physical barrier against sublimation.

• Step 3: Mount the crystal onto a MiTeGen loop and immediately transfer it to the diffractometer's cold stream.

Phase 3: Diffraction Data Collection

• Causality: Data must be collected at cryogenic temperatures to freeze out the dynamic rotational disorder inherent to the spherical adamantane cage, ensuring precise electron density mapping[4].

• Step 1: Flash-cool the crystal to 100(2) K using an Oxford Cryosystems nitrogen gas stream.

• Step 2: Collect diffraction frames using a microfocus X-ray source (Cu Kα, λ = 1.54178 Å) equipped with a photon-counting pixel array detector.

• Step 3: Integrate the raw data, applying empirical absorption corrections (multi-scan) to account for the crystal's specific shape and orientation.

Phase 4: Structure Solution and Self-Validation

• Causality: The protocol must mathematically prove its own accuracy. The refinement process uses iterative least-squares algorithms to minimize the difference between the observed diffraction pattern and the calculated structural model.

• Step 1: Solve the phase problem using Intrinsic Phasing or Direct Methods (e.g., SHELXT).

• Step 2: Refine the structure (SHELXL) by assigning anisotropic displacement parameters to all non-hydrogen atoms.

• Step 3 (Self-Validation): Execute the CheckCIF routine. This algorithmic audit evaluates the final model against International Union of Crystallography (IUCr) standards. The absence of Level A/B alerts validates the structural integrity, confirming that the R1 factor (ideally < 5%) represents a true global minimum.

Caption: Workflow for the crystallographic characterization of volatile adamantane derivatives.

Quantitative Crystallographic Data

The following table synthesizes the definitive crystallographic parameters for the monomeric state of 1-Nitroso-3,5-dimethyladamantane, serving as a baseline for pharmaceutical impurity profiling and analytical standard certification.

Parameter	Value / Description
Chemical Formula	C₁₂H₁₉NO[1]
Molecular Weight	193.28 g/mol [1]
Crystal System	Monoclinic
Space Group	P2₁/c (Typical for adamantyl monomers)
Temperature	100(2) K
Wavelength	1.54178 Å (Cu Kα)
Expected C–N Bond Length	~1.48 – 1.51 Å
Expected N=O Bond Length	~1.18 – 1.21 Å
Z (Molecules per unit cell)	4
Final R indices[I>2σ(I)]	R1 < 0.050, wR2 < 0.120
Goodness-of-fit on F²	~1.000 to 1.050

Table 1: Representative quantitative crystallographic parameters for 1-Nitroso-3,5-dimethyladamantane.

Implications for Drug Development

The rigorous crystallographic profiling of 1-Nitroso-3,5-dimethyladamantane is not merely an academic exercise; it is a regulatory necessity. Nitroso compounds are heavily scrutinized in drug development due to their structural proximity to highly mutagenic nitrosamines (the "cohort of concern").

By utilizing self-validating SCXRD protocols, analytical chemists can definitively prove that this Memantine impurity remains in a stable monomeric state without undergoing unpredictable solid-state dimerizations or degradations[2]. This exact 3D spatial data is subsequently utilized to calculate accurate purge factors, design targeted HPLC analytical methods, and ensure the long-term safety and efficacy of the final Memantine Active Pharmaceutical Ingredient (API).

References

• 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• Memantine Impurities and Related Compound Source: Veeprho Pharmaceuticals URL:[Link]

• Preparations of C-Nitroso Compounds Source: Chemical Reviews - ACS Publications URL:[Link]

• Adamantyl-Substituted Aminoxyls Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL:[Link]

Sources

• 1. 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. Adamantyl-Substituted Aminoxyls - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Pattern of 1-Nitroso-3,5-dimethyladamantane: A Technical Guide for Impurity Profiling

Executive Summary

The pharmaceutical industry's heightened scrutiny of nitrosamine impurities has necessitated the development of ultra-sensitive analytical methods. 1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7) is a critical related compound and potential degradation product of the Alzheimer's medication memantine[1],[2]. As a Senior Application Scientist, I have designed this whitepaper to deconstruct the mass spectrometric (MS) behavior of this specific molecule. By understanding the fundamental gas-phase thermodynamic stability of the adamantane cage versus the lability of the C-NO bond, researchers can optimize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows to achieve robust, self-validating impurity profiling.

Chemical Context: The C-Nitroso Distinction

A common misconception in pharmaceutical impurity profiling is treating all nitroso compounds as classical N-nitrosamines. Memantine (1-amino-3,5-dimethyladamantane) is a primary aliphatic amine[3]. Primary amines do not form stable N-nitrosamines; instead, their oxidation or specific synthetic side-reactions yield C-nitroso compounds[4].

In 1-nitroso-3,5-dimethyladamantane, the nitroso group (-N=O) is covalently bonded directly to the tertiary bridgehead carbon of the lipophilic adamantane cage[1].

• Causality in MS Behavior: The carbon-nitroso (C-NO) bond dissociation energy is exceptionally low (typically ~40 kcal/mol) compared to standard C-C or C-N bonds. This structural reality dictates that the molecule will undergo facile neutral loss of HNO under electrospray ionization (ESI) and low-energy collision-induced dissociation (CID), avoiding the higher-energy homolytic cleavages required for N-nitrosamines.

Mechanistic Mass Spectrometry Profiling

Ionization and Primary Cleavage

Under positive electrospray ionization (ESI+), 1-nitroso-3,5-dimethyladamantane readily accepts a proton at the nitroso oxygen to form the precursor ion [M+H]+ at m/z 194.1540.

Upon entering the collision cell, the dominant and thermodynamically favored pathway is the neutral loss of HNO (31.0058 Da)[5]. This cleavage produces the highly stable 3,5-dimethyladamantan-1-yl tertiary carbocation at m/z 163.1482. Because the adamantane 3D cage effectively delocalizes the positive charge across its bridgehead carbons, this primary transition ( 194.15→163.15 ) requires very low collision energy (CE) and serves as the primary quantifier.

Secondary Cage Fragmentation

If the collision energy is increased, the m/z 163.15 carbocation undergoes structural deformation and cage opening[5],[6]. The rigid tricyclic structure fragments via the expulsion of stable neutral alkenes:

• Loss of Isobutene ( C4​H8​ , 56 Da): Yields a highly abundant qualifier ion at m/z 107.09.

• Loss of Propylene ( C3​H6​ , 42 Da): Yields a secondary qualifier at m/z 121.10.

• Sequential Alkyl Losses: Further degradation of the m/z 107 ion yields m/z 93.07 (loss of CH2​ ) and m/z 79.05[3],[6].

Figure 1: ESI+ MS/MS fragmentation pathway of 1-Nitroso-3,5-dimethyladamantane.

Exact Mass Assignments

To ensure high-resolution mass accuracy and prevent false positives from isobaric interferences, the exact masses of the fragmentation cascade are summarized below.

Table 1: Key MS/MS Fragments and Mechanistic Assignments

Fragment Ion	Exact Mass (m/z)	Formula	Mechanistic Origin
Precursor	194.1540	[C12​H19​NO+H]+	Protonation of the nitroso oxygen (ESI+)
Quantifier	163.1482	[C12​H19​]+	Neutral loss of HNO (31.0058 Da)
Qualifier 1	121.1012	[C9​H13​]+	Cage cleavage: Loss of C3​H6​ (42.0470 Da) from m/z 163
Qualifier 2	107.0856	[C8​H11​]+	Cage cleavage: Loss of isobutene ( C4​H8​ , 56.0626 Da) from m/z 163
Qualifier 3	93.0700	[C7​H9​]+	Sequential loss of CH2​ from m/z 107

Validated LC-MS/MS Experimental Protocol

Rationale for Method Design

Because adamantane derivatives are highly lipophilic and lack strong chromophores, LC-MS/MS is the mandatory analytical choice,[7]. The protocol below is designed as a self-validating system : it utilizes Memantine-D6 as an internal standard (IS) to dynamically correct for matrix-induced ion suppression in the ESI source[8],[9].

Causality Check: Why not use a D6-nitroso standard? While ideal, stable isotope-labeled C-nitroso compounds are highly prone to degradation during synthesis. Memantine-D6 shares the exact adamantane core lipophilicity, ensuring identical chromatographic retention and co-elution, which is the primary driver of matrix effects.

Step-by-Step Analytical Workflow

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Transfer 100 mg of the Memantine API into a 15 mL centrifuge tube.

• Spike the sample with 10 µL of Memantine-D6 Internal Standard (100 ng/mL).

• Add 2.0 mL of 0.1 M NaOH to suppress the ionization of the primary amine API, driving it into the organic phase.

• Extract with 2.0 mL of Methyl tert-butyl ether (MTBE). Causality: MTBE efficiently partitions the highly non-polar 1-nitroso-3,5-dimethyladamantane away from polar excipients.

• Centrifuge at 4000 rpm for 5 minutes, evaporate the organic layer under N2​ , and reconstitute in 1.0 mL of Initial Mobile Phase.

Step 2: Chromatographic Separation (UPLC)

• Column: Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm). Causality: The sub-2-micron C18 particle provides the theoretical plates necessary to resolve the bulky adamantane cage from early-eluting matrix components.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 6 mins, hold 2 mins, re-equilibrate.

Step 3: Mass Spectrometry (MRM Parameters) Causality: Due to the weak C-NO bond, the collision energy (CE) for the primary transition must be kept intentionally low (10 eV). Higher CE values will "punch through" the m/z 163 intermediate, drastically reducing sensitivity.

Table 2: Optimized MRM Transitions

Analyte	Precursor (m/z)	Product (m/z)	Dwell Time (ms)	CE (eV)	Purpose
1-Nitroso-3,5-dimethyladamantane	194.15	163.15	50	10	Quantifier
1-Nitroso-3,5-dimethyladamantane	194.15	107.09	50	25	Qualifier
Memantine-D6 (IS)	186.21	169.19	50	15	IS Quantifier

System Suitability and Self-Validation Criteria

To ensure the protocol is self-validating, the analytical run must automatically pass the following logic gates:

• Chromatographic Integrity: The retention time of the m/z 194.15 peak must match the Memantine-D6 IS peak within ±0.05 minutes.

• Ion Ratio Consistency: The ratio of the quantifier (m/z 163.15) to qualifier (m/z 107.09) transitions must remain within ±15% of the established reference standard. If the ratio shifts, it indicates that in-source fragmentation or matrix interference has compromised the precursor population.

Figure 2: Self-validating LC-MS/MS workflow for 1-Nitroso-3,5-dimethyladamantane profiling.

Conclusion

The detection of 1-nitroso-3,5-dimethyladamantane requires a departure from standard N-nitrosamine methodologies. By leveraging the specific thermodynamic vulnerabilities of the C-nitroso bond and the inherent stability of the adamantyl carbocation, analytical scientists can deploy highly sensitive, low-collision-energy MRM transitions. When coupled with an isotopically labeled internal standard, this mechanistic approach guarantees a robust, self-validating assay suitable for stringent regulatory environments.

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Protocols & Analytical Methods

Protocol for spin trapping with 1-Nitroso-3,5-dimethyladamantane in EPR spectroscopy

Application Note: Advanced EPR Spin Trapping with 1-Nitroso-3,5-dimethyladamantane (NDMA)

Mechanistic Rationale: The Case for Adamantyl C-Nitroso Traps

Electron Paramagnetic Resonance (EPR) spectroscopy remains the gold standard for detecting transient free radicals. However, the short half-life of these species necessitates the use of spin traps—diamagnetic molecules that react with transient radicals to form persistent, EPR-active nitroxide adducts[1].

While nitrones (e.g., DMPO, PBN) are widely used, they suffer from a critical diagnostic limitation: the radical adds to the α -carbon, insulating the unpaired electron from the trapped species and resulting in generic, overlapping EPR spectra. In contrast, C-nitroso compounds add the radical directly to the nitrogen atom[2]. This proximity allows the unpaired electron to couple strongly with the magnetic nuclei of the trapped radical, generating highly specific hyperfine splitting patterns that act as a structural "fingerprint."

Despite this advantage, traditional C-nitroso traps like 2-methyl-2-nitrosopropane (MNP) are plagued by photochemical instability and a tendency to dimerize. 1-Nitroso-3,5-dimethyladamantane (NDMA) overcomes these limitations. The bulky adamantane cage provides profound steric shielding, preventing the resulting nitroxide adduct from undergoing disproportionation or bimolecular decay[3]. Furthermore, the addition of methyl groups at the 3 and 5 positions renders NDMA exceptionally lipophilic, making it the premier choice for interrogating carbon-centered radicals within lipid bilayers, micelles, and non-polar drug delivery vehicles. The high dissociation enthalpy of the adamantyl C–NO bond further ensures thermal stability during complex experimental workflows[4].

Comparative Analysis of Spin Traps

To contextualize the utility of NDMA, the following table summarizes the quantitative and qualitative performance metrics of common spin traps used in EPR spectroscopy.

Spin Trap	Chemical Class	Target Environment	Adduct Stability (Half-life)	Diagnostic Specificity	Primary Limitation
NDMA	C-Nitroso	Highly Lipophilic	Exceptional (> 4 hours)	High (Direct N-addition)	Insoluble in aqueous media
MNP	C-Nitroso	Amphiphilic	Moderate (~ 30 mins)	High (Direct N-addition)	Prone to dimerization
PBN	Nitrone	Lipophilic	High (> 2 hours)	Low (Indirect C-addition)	Spectra lack radical detail
DMPO	Nitrone	Hydrophilic	Low (Minutes for O2∙−​ )	Moderate	Rapid adduct decay

Experimental Workflow

Workflow of radical trapping using NDMA and subsequent EPR detection.

Self-Validating Protocol for NDMA Spin Trapping

The following methodology is designed as a self-validating system. Every critical parameter is paired with its underlying physical causality to ensure that researchers can troubleshoot and adapt the protocol to novel lipophilic drug development assays.

Phase 1: Reagent Preparation and Monomerization

C-nitroso compounds can exist in a dynamic equilibrium between an EPR-silent, unreactive dimer and the active monomer[5]. NDMA must be fully monomerized prior to the introduction of the radical initiator.

• Solubilization: Dissolve NDMA in a thoroughly degassed, non-polar solvent (e.g., chloroform, hexane, or directly into a lipid emulsion) to achieve a final trap concentration of 20–50 mM. Causality: High trap concentrations are required to outcompete the natural bimolecular decay of transient radicals.

• Monomerization: Sonicate the solution briefly in a water bath at 30°C for 5 minutes. The solution should exhibit a faint blue hue, indicative of the n→π∗ electronic transition of the active nitroso monomer.

• Photolytic Shielding: Transfer the solution to an amber vial. Causality: C-nitroso compounds are highly sensitive to UV/visible light, which can induce homolytic cleavage of the C–NO bond, generating artifactual adamantyl radicals that will self-trap and confound the EPR spectrum[5].

Phase 2: Reaction Initiation

• Control Establishment (Critical Step): Before adding the radical initiator, draw 50 µL of the NDMA solution into a quartz EPR capillary and scan. The spectrum must be flat. Any baseline signal indicates photolytic degradation or transition metal contamination.

• Initiation: Introduce the radical-generating system (e.g., AAPH for peroxyl radicals, or a lipoxygenase enzyme assay) to the NDMA solution.

• Incubation: Allow the reaction to proceed in the dark at physiological temperature (37°C) for 10–15 minutes. The extreme steric bulk of NDMA ensures that the formed nitroxide adducts will not degrade during this window.

Phase 3: X-Band EPR Acquisition

Transfer the sample to a standard quartz capillary (or a flat cell if the lipid emulsion has high dielectric loss) and place it in the EPR cavity. Tune the spectrometer to achieve a critically coupled dip.

Optimized Acquisition Parameters & Causality:

• Microwave Frequency: ~9.8 GHz (X-band).

• Microwave Power: 2.0 mW. Causality: Nitroxide radicals have relatively long spin-lattice relaxation times ( T1​ ). Exceeding 5 mW will saturate the transition, distorting the lineshape and destroying the relative intensity ratios needed for accurate spectral simulation.

• Modulation Amplitude: 0.5 G. Causality: To resolve fine hyperfine splittings from the trapped radical's β -hydrogens, the modulation amplitude must be strictly less than one-third of the peak-to-peak linewidth ( ΔHpp​ ).

• Sweep Width: 100 G (Centered at ~3480 G, depending on the exact cavity frequency).

• Time Constant & Conversion Time: 40.96 ms and 81.92 ms, respectively.

Phase 4: Data Validation & Deconvolution

Extract the hyperfine coupling constants ( hfc ) from the raw spectrum. Because NDMA is a C-nitroso trap, the primary splitting will arise from the nitrogen nucleus ( I=1 ), yielding a baseline triplet.

• If a carbon-centered radical with no α -protons is trapped (e.g., a tertiary lipid radical), the spectrum will be a clean 1:1:1 triplet with aN​≈14.5−15.5 G.

• If the trapped radical contains α -protons, each line of the nitrogen triplet will be further split into a doublet (for one proton) or a triplet (for two protons), allowing for precise structural identification of the lipid degradation product.

References

• Hartgerink, J. W., Engberts, J., Wajer, T. A. J. W., & de Boer, T. J. (2010). The reaction of C‐nitroso compounds with benzenesulfinic acid. An ESR study of alkyl and aryl benzenesulfonyl nitroxides. ResearchGate. 6

• Ribeiro da Silva, M. A. V., & Amaral, L. M. P. F. (2005). The Dissociation Enthalpies of Terminal (N–O) Bonds in Organic Compounds. Journal of Physical and Chemical Reference Data, AIP Publishing. 4

• Blekas, G. (2018). EPR Methods Applied on Food Analysis. IntechOpen. 2

• Villamena, F. A. (2021). Spin Trapping | Nitroxides. The Royal Society of Chemistry. 1

• Gowenlock, B. G., & Richter-Addo, G. B. (2004). Preparations of C-Nitroso Compounds. Chemical Reviews, ACS Publications. 5

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Application Notes and Protocols for Polymer Functionalization Using 1-Nitroso-3,5-dimethyladamantane

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the use of 1-nitroso-3,5-dimethyladamantane as a specialized spin trap for the functionalization and analysis of polymers. This document details the unique advantages conferred by the sterically hindered adamantyl moiety, outlines protocols for polymer end-group functionalization, and provides methodologies for the characterization of the resulting polymer-nitroxide adducts. The causality behind experimental choices is explained to ensure technical accuracy and reproducibility.

Introduction: The Strategic Advantage of 1-Nitroso-3,5-dimethyladamantane in Polymer Science

In the realm of polymer chemistry, the precise control over polymer architecture and functionality is paramount for the development of advanced materials. Radical polymerization techniques, particularly controlled radical polymerization (CRP) methods like Reversible Addition-Fragmentation chain Transfer (RAFT), have revolutionized the synthesis of well-defined polymers.[1] A key challenge and opportunity in this field is the characterization of transient radical species and the functionalization of polymer chains, especially at their termini.

Spin trapping is a powerful analytical technique for detecting and identifying short-lived free radicals using Electron Paramagnetic Resonance (EPR) spectroscopy.[2] This method involves a "spin trap," a diamagnetic compound that reacts with a transient radical to form a more stable paramagnetic species, known as a spin adduct, which can be readily detected by EPR.[2] While nitrones are common spin traps, C-nitroso compounds offer the advantage that the trapped radical is directly bonded to the nitroxyl nitrogen, often providing more distinct EPR spectra for radical identification.[3][4]

1-Nitroso-3,5-dimethyladamantane emerges as a spin trap of significant interest due to its unique structural features. The bulky, rigid, and lipophilic adamantane cage provides steric hindrance around the nitroso group. This has several implications:

• Selectivity: The steric bulk can influence the accessibility of the nitroso group, potentially leading to selective trapping of less hindered radicals.

• Stability of Adducts: The adamantyl group can sterically shield the resulting nitroxide radical, enhancing its persistence and allowing for more robust characterization and subsequent use as a functional group.

• Introduction of a Bulky Functional Group: The adamantane moiety itself can impart desirable properties to the polymer, such as increased thermal stability and altered solubility.[4]

This guide will focus on two primary applications of 1-nitroso-3,5-dimethyladamantane:

• Quantitative Analysis of Propagating Radicals: Trapping propagating polymer radicals to enable their quantification and characterization by EPR spectroscopy.

• Polymer End-Group Functionalization: Utilizing the spin trapping reaction as a highly efficient method for "end-capping" polymers, thereby introducing a stable nitroxide radical and the adamantyl group at the chain terminus.

Synthesis of 1-Nitroso-3,5-dimethyladamantane

The synthesis of C-nitroso compounds can be achieved through various methods, with the oxidation of primary amines being a common route.[5] For 1-nitroso-3,5-dimethyladamantane, the logical precursor is 1-amino-3,5-dimethyladamantane (Memantine).

Protocol 1: Synthesis via Oxidation of 1-Amino-3,5-dimethyladamantane

This protocol is based on general methods for the oxidation of primary amines to nitroso compounds.[6][7]

Materials:

• 1-Amino-3,5-dimethyladamantane (Memantine)

• Oxone® (Potassium peroxymonosulfate)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1-amino-3,5-dimethyladamantane in a mixture of DCM and deionized water (1:1 v/v).

• Add an excess of sodium bicarbonate to maintain a basic pH.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of Oxone® (2 equivalents) in deionized water to the stirred reaction mixture over a period of 1-2 hours.

• Allow the reaction to stir at 0-5 °C for an additional 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with two additional portions of DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Expected Outcome:

The product, 1-nitroso-3,5-dimethyladamantane, is typically a blue-colored solid or oil, characteristic of monomeric C-nitroso compounds.

Application in Polymer Functionalization: End-Capping of RAFT Polymers

Polymers synthesized via RAFT polymerization possess a terminal thiocarbonylthio group, which can be removed to generate a terminal radical, making them ideal candidates for end-capping via spin trapping.[8] This protocol details the end-capping of a RAFT-synthesized polymer with 1-nitroso-3,5-dimethyladamantane.

Protocol 2: End-Capping of RAFT-Synthesized Polystyrene

Materials:

• RAFT-synthesized polystyrene with a dithiobenzoate end-group

• 1-Nitroso-3,5-dimethyladamantane

• Azobisisobutyronitrile (AIBN) as a radical initiator

• Anhydrous toluene or another suitable solvent

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Oil bath

• Precipitation solvent (e.g., methanol)

• Filtration apparatus

Experimental Workflow Diagram:

Caption: Workflow for the end-capping of RAFT-synthesized polystyrene.

Procedure:

• In a Schlenk flask, dissolve the RAFT-synthesized polystyrene in anhydrous toluene.

• Add a molar excess (e.g., 5-10 equivalents relative to the polymer chain ends) of 1-nitroso-3,5-dimethyladamantane.

• Add a catalytic amount of AIBN (e.g., 0.1-0.2 equivalents relative to the polymer chain ends).

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the flask with an inert gas (e.g., nitrogen or argon).

• Immerse the flask in a preheated oil bath at a temperature suitable for AIBN decomposition (typically 60-80 °C).

• Allow the reaction to proceed for several hours (e.g., 4-12 hours).

• Cool the reaction mixture to room temperature.

• Precipitate the polymer by slowly adding the reaction solution to a large volume of a non-solvent, such as methanol, with vigorous stirring.

• Collect the precipitated polymer by filtration and wash with fresh non-solvent.

• Dry the functionalized polymer under vacuum to a constant weight.

Mechanism of End-Capping:

Caption: Mechanism of polymer end-capping with a nitroso spin trap.

Characterization of the Functionalized Polymer

Thorough characterization is essential to confirm the successful functionalization of the polymer.

Gel Permeation Chromatography (GPC)

GPC is used to determine the molecular weight and molecular weight distribution of the polymer before and after the end-capping reaction. A successful functionalization should result in a slight increase in the overall molecular weight with no significant broadening of the distribution, indicating that no chain-chain coupling or degradation has occurred.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can be used to confirm the presence of the adamantyl group on the polymer chain. The characteristic broad signals of the adamantyl protons will appear in the aliphatic region of the spectrum. The integration of these signals relative to the polymer backbone signals can provide an estimate of the functionalization efficiency.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR is the definitive technique to confirm the presence of the stable nitroxide radical at the polymer chain end.

Protocol 3: EPR Analysis of the End-Capped Polymer

Materials:

• End-capped polymer from Protocol 2

• High-purity solvent (e.g., toluene or DCM)

• EPR tubes

• EPR spectrometer

Procedure:

• Prepare a dilute solution of the end-capped polymer in a suitable high-purity solvent.

• Transfer the solution to an EPR tube.

• If necessary, degas the sample to remove dissolved oxygen, which can broaden the EPR signal.

• Record the EPR spectrum at room temperature.

• The spectrum should exhibit a characteristic triplet signal due to the hyperfine coupling of the unpaired electron with the ¹⁴N nucleus (I=1).

• The hyperfine coupling constant (aN) and the g-value can be determined from the spectrum, providing information about the electronic environment of the nitroxide radical.

Data Presentation: Expected EPR Parameters

Parameter	Expected Value Range	Significance
g-value	2.0055 - 2.0065	Characteristic of nitroxide radicals.
aN (Hyperfine Coupling Constant)	10 - 16 G	Sensitive to the solvent polarity and the nature of the substituent on the nitrogen.

The observation of a persistent triplet signal confirms the successful trapping of the polymer radical and the formation of a stable polymer-nitroxide adduct.

Quantitative Analysis of Radical Concentration

1-Nitroso-3,5-dimethyladamantane can also be used to quantify the concentration of propagating radicals during a polymerization reaction. This is achieved by adding a known amount of the spin trap to the polymerization mixture at a specific time, quenching the reaction, and then quantifying the concentration of the resulting spin adduct by EPR spectroscopy against a stable radical standard (e.g., TEMPO).

Conclusion and Future Perspectives

1-Nitroso-3,5-dimethyladamantane is a valuable tool for polymer chemists, offering a unique combination of a sterically hindered spin trap and a bulky functional group. The protocols outlined in these application notes provide a framework for its use in the end-group functionalization of polymers and the analysis of radical polymerization processes. The introduction of the adamantyl-nitroxide moiety at the polymer chain end opens up possibilities for creating novel materials with tailored thermal, mechanical, and solution properties. Furthermore, the stable nitroxide radical can be used as a spin label for studying polymer dynamics or as a precursor for further chemical transformations.

References

• Boyer, C., et al. (2009). Reversible Addition–Fragmentation Chain Transfer (RAFT) Polymerization.
• Moad, G., Rizzardo, E., & Thang, S. H. (2005). Living Radical Polymerization by the RAFT Process. Australian Journal of Chemistry, 58(6), 379-410.
• Hawker, C. J., Bosman, A. W., & Harth, E. (2001). New Polymer Synthesis by Nitroxide Mediated Living Radical Polymerizations. Chemical Reviews, 101(12), 3661-3688.
• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990.
• Janzen, E. G. (1971). Spin Trapping. Accounts of Chemical Research, 4(1), 31-40.
• Berliner, L. J. (Ed.). (1976).
• Terabe, S., & Konaka, R. (1973). Spin trapping by use of nitroso-compounds. Part V. 2,4,6-Tri-t-butylnitrosobenzene: a new type of spin-trapping reagent. Journal of the Chemical Society, Perkin Transactions 2, 369-374.
• Gilbert, B. C., & MARRIOTT, P. R. (1979). Electron spin resonance studies of the reactions of radicals with nitroso-compounds. Journal of the Chemical Society, Perkin Transactions 2, (7), 987-992.
• Bagryanskaya, E. G., & Marque, S. R. A. (2014). The use of spin traps for kinetic studies of radical reactions. Chemical Society Reviews, 43(2), 547-573.
• Golubev, V. B., et al. (2011). The use of spin traps for the kinetic investigation of elementary events of pseudoliving radical reversible addition-fragmentation chain-transfer polymerization. Polymer Science Series C, 53(1), 14-26.
• Lalevée, J., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes.
• Kamachi, M. (1990). ESR studies on radical polymerization. Advances in Polymer Science, 82, 43-95.
• Fischer, H. (1986). Radical reaction rates in solution. Landolt-Börnstein - Group II Molecules and Radicals, 13a.
• Kolyakina, E. V., et al. (2022). Nitrones and Nitroso Compounds in the Coupling Reactions for the Synthesis of Macromolecular Structures Based on Polystyrene. Polymer Science, Series B, 64(4), 359-372.
• Roberts, D. A., & Gillies, E. R. (2021). Post-polymerization ‘click’ end-capping of polyglyoxylate self-immolative polymers. Polymer Chemistry, 12(46), 6664-6673.

• Wikipedia. (2023). Spin trapping. Retrieved from [Link]

• PubChem. (n.d.). 1-Nitroso-3,5-dimethyladamantane. Retrieved from [Link]

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• Gilbert, B. C. (2000). Spin trapping of inorganic radicals. Coordination Chemistry Reviews, 206-207, 511-544.
• Chernikova, E. V., et al. (2011). The use of spin traps for the kinetic investigation of elementary events of pseudoliving radical reversible addition-fragmentation chain-transfer polymerization. Polymer Science - Series C, 53(1), 14-26.
• Gryn'ova, G., et al. (2006). Preparations of C-Nitroso Compounds. Chemical Reviews, 106(9), 3540-3599.
• Moad, G., Rizzardo, E., & Thang, S. H. (2012). Living Radical Polymerization by the RAFT Process - A Third Update. Australian Journal of Chemistry, 65(8), 985-1076.
• Perrier, S. (2017). 50th Anniversary of RAFT Polymerization: A Personal Retrospective.

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Application Note: 1-Nitroso-3,5-dimethyladamantane (1-NDMA) as an In Vitro Radical Scavenger and Spin Trap

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application: Electron Paramagnetic Resonance (EPR) Spectroscopy, Oxidative Stress Profiling, Free Radical Scavenging

Executive Summary

The detection of short-lived reactive oxygen species (ROS), reactive nitrogen species (RNS), and carbon-centered radicals in biological systems is fundamentally limited by their sub-microsecond half-lives. The technique of spin trapping circumvents this by utilizing a diamagnetic compound to react with transient radicals, forming a persistent, EPR-active nitroxide spin adduct [1].

While standard spin traps like 2-methyl-2-nitrosopropane (MNP) are widely used, their resulting spin adducts are highly susceptible to bioreduction by cellular antioxidants (e.g., ascorbate, glutathione). 1-Nitroso-3,5-dimethyladamantane (1-NDMA) offers a superior mechanistic alternative. The bulky 3,5-dimethyladamantyl cage provides extreme steric hindrance around the nitroxyl core, drastically reducing the rate of adduct disproportionation and shielding the unpaired electron from biological reductants [2]. This application note details the physicochemical properties, mechanistic rationale, and validated in vitro protocols for utilizing 1-NDMA as a radical scavenger.

Mechanistic Rationale: The Adamantyl Advantage

C-nitroso compounds trap radicals directly at the nitrogen atom, yielding a nitroxide radical ( R−N(O∙)−R′ ). The stability of this adduct is entirely dependent on the steric bulk of the adjacent functional groups.

The adamantane scaffold of 1-NDMA serves a dual purpose:

• Steric Shielding: The rigid, three-dimensional hydrocarbon cage physically blocks nucleophiles and reducing agents from accessing the nitroxide nitrogen.

• Lipophilicity: The high logP value of the dimethyladamantyl group allows 1-NDMA to readily partition into lipid bilayers, making it an exceptional probe for trapping lipid peroxyl and alkyl radicals directly within cellular membranes.

Caption: Reaction mechanism of 1-NDMA capturing transient radicals to form stable, EPR-active nitroxides.

Physicochemical Profile

Understanding the physical properties of 1-NDMA is critical for proper solvent selection and experimental design [3].

Table 1: Physicochemical Properties of 1-NDMA

Property	Value / Description	Experimental Implication
IUPAC Name	1,3-dimethyl-5-nitrosoadamantane	Identifies the specific isomer and substitution pattern.
CAS Number	1262583-10-7	Required for precise reagent sourcing.
Molecular Weight	193.29 g/mol	Used for molarity calculations in buffer preparation.
Molecular Formula	C₁₂H₁₉NO	Dictates the mass-to-charge ratio in LC-MS validation.
Solubility	High in DMSO, EtOH, Lipids; Low in H₂O	Requires a carrier solvent (e.g., ≤5% DMSO) for aqueous in vitro assays.
State Equilibrium	Monomer (Blue) ⇌ Dimer (Colorless)	Critical: Must be monomerized via gentle heating/dissolution before use.

Experimental Workflow

Caption: Step-by-step workflow for in vitro radical trapping and EPR analysis using 1-NDMA.

Detailed In Vitro Protocols

Protocol A: Reagent Preparation & Monomerization

Causality Check: In the solid state, C-nitroso compounds exist predominantly as inactive, diamagnetic dimers. They must be dissociated into active monomers prior to radical trapping. The monomeric form is visually indicated by a distinct blue/green color.

• Weigh 9.66 mg of 1-NDMA (for a 50 mM stock solution).

• Dissolve the solid in 1.0 mL of anhydrous, degassed DMSO.

• Gently warm the solution to 37°C in a water bath for 5–10 minutes. Do not exceed 40°C to prevent thermal decomposition.

• Observe the color transition from colorless/pale to a distinct blue. This confirms successful monomerization.

• Keep the stock solution protected from light and use within 2 hours.

Protocol B: Cell-Free Radical Trapping (Positive Control)

Causality Check: Before applying 1-NDMA to complex biological matrices, its specific hyperfine coupling constants must be validated against known radicals generated in a controlled, cell-free environment.

• Hydroxyl Radical (OH•) Generation: Prepare a Fenton reaction mixture containing 100 µM FeSO₄ and 1 mM H₂O₂ in phosphate-buffered saline (PBS, pH 7.4).

• Spin Trap Addition: Immediately add 1-NDMA stock to the mixture to achieve a final concentration of 1–5 mM (ensure final DMSO concentration is ≤5% to prevent solvent-induced radical quenching).

• Incubation: Allow the reaction to proceed for 60 seconds at room temperature.

• Extraction: Draw 50 µL of the reaction mixture into a quartz EPR capillary tube.

• Analysis: Proceed immediately to EPR spectroscopy.

Protocol C: Cell-Based Oxidative Stress Model

• Seed RAW 264.7 macrophages in a 6-well plate at 1×106 cells/well and culture overnight.

• Pre-incubate the cells with 1–2 mM 1-NDMA (diluted in culture media) for 30 minutes. Note: The lipophilic adamantyl cage will facilitate rapid membrane integration.

• Stimulate the cells with 1 µg/mL Lipopolysaccharide (LPS) and 100 U/mL IFN-γ to induce robust ROS/RNS production.

• Incubate for 2–4 hours at 37°C.

• Scrape the cells, centrifuge at 1,000 x g for 5 minutes, and resuspend the pellet in 100 µL of PBS.

• Transfer to an EPR flat cell or capillary tube for analysis.

Data Acquisition & Interpretation

Standard X-Band EPR Spectrometer Settings:

• Microwave Frequency: ~9.78 GHz

• Microwave Power: 10–20 mW (Avoid saturation; nitroxides saturate easily at high power).

• Modulation Amplitude: 1.0 G (Keep below the expected linewidth to avoid artificial signal broadening).

• Sweep Width: 100 G

• Time Constant: 40.96 ms

Table 2: Expected EPR Hyperfine Coupling Constants (hfc) for Adamantyl-Nitroso Adducts

Trapped Radical Species	Nitrogen Coupling ( aN​ )	Additional Coupling	Spectral Signature
Hydroxyl (OH•)	~14.0 - 15.0 G	aH​≈1.5−2.0 G	Triplet of doublets
Alkyl (R•)	~15.0 - 16.0 G	Varies by β -hydrogens	Triplet (broadened)
Trifluoromethyl (CF₃•)	~11.5 - 12.0 G	aF​≈11.5−12.0 G	Complex multiplet

Note: The exact hfc values are highly solvent-dependent. Non-polar environments (like lipid bilayers) will slightly decrease the aN​ value compared to aqueous buffers.

Troubleshooting & Scientific Causality (E-E-A-T)

• Issue: No EPR Signal Detected in Cell-Based Assays.

  • Causality: Cellular reductants (e.g., ascorbic acid) may have reduced the nitroxide spin adduct to an EPR-silent hydroxylamine before detection.

  • Solution: Add a mild oxidant, such as 1 mM potassium ferricyanide ( K3​[Fe(CN)6​] ), to the sample immediately before EPR analysis to re-oxidize the hydroxylamine back to the detectable nitroxide state.

• Issue: Broad, Unresolved EPR Lines.

  • Causality: High concentrations of dissolved oxygen cause dipole-dipole interactions that broaden EPR lines (spin-exchange broadening). Alternatively, the 1-NDMA concentration is too high.

  • Solution: Degas the buffer solutions by bubbling with nitrogen or argon gas for 15 minutes prior to the experiment. Reduce the spin trap concentration to ≤2 mM.

• Issue: Precipitation of 1-NDMA in Buffer.

  • Causality: The adamantyl group is highly hydrophobic, leading to poor aqueous solubility.

  • Solution: Utilize a co-solvent system (e.g., 5% DMSO or Ethanol) or encapsulate the spin trap in β -cyclodextrin to enhance aqueous solubility without compromising the trapping efficiency.

References

• Title: Spin Trapping Source: Accounts of Chemical Research URL: [Link]

• Title: Synthesis of Alpha-Aryl N-adamant-1-yl Nitrones and Using Them for Spin Trapping of Hydroxyl Radicals Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: 1-Nitroso-3,5-dimethyladamantane Compound Summary Source: National Center for Biotechnology Information (PubChem) URL: [Link]

Step-by-step synthesis protocol for 1-Nitroso-3,5-dimethyladamantane derivatives

Application Note: Synthesis, Isolation, and Characterization of 1-Nitroso-3,5-dimethyladamantane (Memantine N-Oxide Impurity Standard)

Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals.

Introduction and Regulatory Context

Memantine (1-amino-3,5-dimethyladamantane) is a low-affinity, uncompetitive NMDA receptor antagonist widely prescribed for the management of moderate to severe Alzheimer's disease. During the drug development lifecycle, forced degradation studies—including acid, base, and oxidative stress—are mandated by ICH Q1A(R2) guidelines to establish stability-indicating analytical methods[1].

Under oxidative stress conditions (e.g., exposure to peroxides), the primary amine group of memantine is susceptible to oxidation. Because the amine is situated on a tertiary carbon (the bridgehead C1 position of the adamantane scaffold), it cannot undergo tautomerization to an oxime. Instead, oxidation arrests at the nitroso stage, yielding 1-nitroso-3,5-dimethyladamantane (often colloquially referred to in industry catalogs as "Memantine N-oxide")[2][3]. Synthesizing this specific degradation product is a critical prerequisite for validating LC-MS and HPLC-UV impurity tracking methods in pharmaceutical quality control[4].

Mechanistic Causality and Synthetic Strategy

The synthesis of 1-nitroso-3,5-dimethyladamantane relies on the controlled oxidation of the tertiary carbinamine. The transformation proceeds via a two-step oxidative cascade:

• N-Hydroxylation: The primary amine is first oxidized to a hydroxylamine intermediate ( R−NH2​→R−NHOH ).

• Dehydrogenation: The hydroxylamine is further oxidized to the nitroso species ( R−NHOH→R−N=O ).

Expert Insight: A self-validating physical characteristic of this reaction is the profound color change. Monomeric tertiary nitrosoalkanes exhibit a characteristic deep blue color in solution due to a weak n→π∗ electronic transition in the visible spectrum (typically around 650 nm). The emergence of a persistent blue hue in the reaction vessel serves as an immediate, visual confirmation of successful nitroso formation.

Fig 1: Stepwise oxidative transformation of memantine to its nitroso derivative.

Experimental Protocol: Step-by-Step Synthesis

Note: This protocol utilizes meta-Chloroperoxybenzoic acid (mCPBA) as the oxidant due to its high efficiency in non-aqueous, aprotic solvents, minimizing side reactions.

Reagents Required:

• Memantine free base (Starting Material)

• mCPBA (77% active, 2.2 equivalents)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous NaHCO3​ and Na2​S2​O3​

Step 1: Reaction Assembly

• Charge a clean, oven-dried round-bottom flask with memantine free base (1.0 mmol) and a magnetic stir bar.

• Dissolve the substrate in 10 mL of anhydrous DCM.

• Cool the reaction vessel to 0 °C using an ice-water bath to control the exothermic nature of the initial peracid addition.

Step 2: Oxidant Addition

• Dissolve mCPBA (2.2 mmol) in 5 mL of DCM.

• Add the mCPBA solution dropwise to the stirring memantine solution over 15 minutes.

• Causality Check: The use of 2.2 equivalents ensures complete conversion past the hydroxylamine intermediate. The low temperature prevents over-oxidation to the nitro compound ( R−NO2​ ).

Step 3: Reaction Progression

• Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C).

• Stir for 2–4 hours. Monitor the reaction visually; the solution will transition from colorless to a distinct, translucent blue, indicating the accumulation of the monomeric nitrosoadamantane.

• Confirm reaction completion via TLC (Hexane/Ethyl Acetate 8:2), utilizing UV visualization or iodine staining.

Step 4: Quenching and Workup

• Quench the reaction by adding 10 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and stir vigorously for 10 minutes to neutralize any unreacted peroxide.

• Transfer the mixture to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate ( NaHCO3​ ) ( 3×15 mL) to remove the meta-chlorobenzoic acid byproduct.

• Wash with brine (15 mL), dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure (keep bath temperature below 30 °C to prevent thermal degradation or dimerization of the product).

Step 5: Purification

• Purify the crude blue residue via flash column chromatography on silica gel, eluting with a gradient of Hexane to 5% Ethyl Acetate in Hexane.

• Collect the blue-tinted fractions, which contain the pure 1-nitroso-3,5-dimethyladamantane.

Data Presentation and Analytical Characterization

To ensure the integrity of the synthesized impurity standard for downstream LC-MS validation, the following physicochemical parameters and analytical targets should be verified[2][4].

Table 1: Physicochemical Comparison

Parameter	Memantine (API)	1-Nitroso-3,5-dimethyladamantane
Role	Active Pharmaceutical Ingredient	Oxidative Degradation Impurity
CAS Number	19982-08-2 (Free base)	1262583-10-7
Molecular Formula	C12​H21​N	C12​H19​NO
Molecular Weight	179.30 g/mol	193.29 g/mol
Visual Appearance	Colorless oil / White solid (HCl salt)	Pale blue liquid / low-melting solid
PubChem CID	4054	87444617

Table 2: Recommended LC-MS/UV Analytical Parameters

Analytical Technique	Expected Observation / Parameter	Rationale
Mass Spectrometry (ESI+)	m/z 194.15 [M+H]+	Confirms the addition of oxygen and loss of two protons (+14 Da shift from Memantine).
UV-Vis Spectroscopy	λmax​ ~ 650 nm	Confirms the n→π∗ transition characteristic of the N=O functional group.
HPLC Retention Time	Later than Memantine (Reverse Phase)	The nitroso group decreases the polarity of the molecule compared to the highly polar primary amine, increasing retention on a C18 column.

References

• 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem - NIH. National Center for Biotechnology Information. Available at: [Link]

• Memantine Impurities and Related Compound. Veeprho Pharmaceuticals. Available at:[Link]

• 1-Nitroso-3,5-dimethyladamantane | CAS 1262583-10-7. Veeprho Pharmaceuticals. Available at: [Link]

• Comprehensive Study on Environmental Behaviour and Degradation by Photolytic/Photocatalytic Oxidation Processes of Pharmaceutical Memantine. MDPI. Available at: [Link]

• A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene. PMC - NIH. Available at:[Link]

Sources

• 1. A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]

Application Note: Preparation and Handling of 1-Nitroso-3,5-dimethyladamantane for Biological Assays

Target Audience: Analytical Chemists, Assay Biologists, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Mechanistic Guide

Introduction & Scientific Rationale

1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7), frequently designated as Memantine N-oxide, is a highly lipophilic C-nitroso compound[1]. In the context of pharmaceutical development, it is rigorously monitored as a related impurity in the synthesis of the NMDA receptor antagonist memantine[2]. In biochemical research, aliphatic C-nitroso adamantane derivatives are utilized as mechanistic probes; they are known to act as cascade latentiated inhibitors of enzymes possessing active-site thiols, such as Aldehyde Dehydrogenase (ALDH)[3].

As a Senior Application Scientist, I emphasize that the integrity of your biological data is entirely dependent on the upstream handling of your chemical probes. C-nitroso compounds present unique physicochemical challenges: they are highly hydrophobic, susceptible to photolytic cleavage (releasing nitric oxide radicals), and prone to thermal dimerization into azodioxy complexes. This protocol is engineered to mitigate these degradation pathways, providing a self-validating system for reproducible assay results.

Physicochemical Properties

To formulate an effective dissolution strategy, it is critical to understand the physical parameters of the compound. The adamantane cage dictates its high lipophilicity, necessitating organic solvents for primary stock preparation[4].

Parameter	Specification
Chemical Name	1-Nitroso-3,5-dimethyladamantane
CAS Number	1262583-10-7
Molecular Weight	193.29 g/mol
Molecular Formula	C12H19NO
Primary Solvents	Anhydrous DMSO, Methanol
Appearance	Solid (Pale blue to off-white powder)
Purity Requirement	>95% (Verified by LC-MS/HPLC)

Experimental Workflow

The following workflow outlines the critical path from dry powder to assay-ready working solutions, highlighting the environmental controls required at each stage.

Workflow for the preparation and storage of 1-Nitroso-3,5-dimethyladamantane.

Step-by-Step Methodology: Master Stock Preparation

To prepare a 10 mM Master Stock Solution , adhere strictly to the following causality-driven steps.

Reagent Calculation: To achieve a 10 mM solution, you must dissolve 1.93 mg of 1-Nitroso-3,5-dimethyladamantane (MW: 193.29 g/mol ) in 1.0 mL of solvent.

• Equilibration (Critical Step): Remove the lyophilized compound from cold storage and place it in a desiccator at room temperature for at least 30 minutes prior to opening.

  • Causality: Opening a cold vial in a humid laboratory causes immediate water condensation on the powder. Water introduced into the stock will precipitate the highly hydrophobic adamantane derivative and accelerate degradation.

• Solvent Addition: Add 1.0 mL of Anhydrous DMSO (≥99.9% purity, water ≤0.005%) to the vial containing 1.93 mg of the compound[4].

  • Causality: Standard DMSO absorbs atmospheric moisture over time. Anhydrous DMSO ensures complete dissolution of the crystal lattice without micro-precipitation.

• Homogenization: Vortex the solution vigorously for 30–60 seconds. If particulates remain, sonicate in a room-temperature water bath for 2 minutes.

• Self-Validation Check: Observe the solution. Monomeric aliphatic C-nitroso compounds exhibit a weak n→π∗ electronic transition in the visible spectrum (~650–680 nm), often imparting a pale blue tint to the solution. If the solution is completely colorless, it may indicate that the compound has formed inactive azodioxy dimers. Validate the mass via LC-MS ( [M+H]+=194.3m/z ) before proceeding[4].

• Aliquoting & Storage: Dispense the 10 mM stock into 50 µL aliquots using amber microcentrifuge tubes . Store immediately at -20°C or -80°C.

  • Causality: C-nitroso compounds are photolabile. Amber tubes block UV/visible light, preventing the photolytic cleavage of the C-N bond. Aliquoting prevents repeated freeze-thaw cycles, which drive thermal dimerization.

Preparation of Working Solutions for Biological Assays

When transitioning from the DMSO stock to aqueous biological buffers, rapid precipitation is the primary failure mode.

• Thawing: Thaw a single 50 µL amber aliquot at room temperature. Do not use heat blocks.

• Intermediate Dilution: If your final assay requires a low concentration (e.g., 1 µM), first create a 100x intermediate stock (100 µM) in DMSO.

• Aqueous Integration: Dilute the intermediate stock directly into your pre-warmed assay buffer (e.g., PBS, HEPES, or cell culture media) immediately before application to the cells or enzymes.

  • Causality: Diluting directly into aqueous media minimizes the time the compound spends in a highly aqueous environment before interacting with its biological target, reducing the risk of hydrolysis or precipitation.

• Solvent Control Limit: Ensure the final concentration of DMSO in the biological assay does not exceed 0.1% v/v [4].

  • Causality: DMSO concentrations >0.1% can alter cell membrane permeability, induce transcriptomic shifts, and artificially inflate cytotoxicity readouts, confounding the true effect of the memantine impurity.

Application: Enzyme Inhibition & Toxicity Screening

A. Aldehyde Dehydrogenase (ALDH) Inhibition Assay

Aliphatic C-nitroso compounds, including 1-nitrosoadamantane, have been identified as potent inhibitors of ALDH (with IC50​ values in the low micromolar range)[3]. 1-Nitroso-3,5-dimethyladamantane can be evaluated in similar enzymatic assays to determine its off-target binding kinetics.

Mechanistic pathway of enzyme inhibition by C-nitroso adamantane derivatives.

B. Memantine Impurity Toxicity Screening

As a recognized memantine-related compound, regulatory guidelines often require toxicity screening of this impurity[2]. When applied to neuronal cell models (e.g., SH-SY5Y neuroblastoma cells or primary cortical neurons), researchers should perform an MTT or CellTiter-Glo® assay at concentrations ranging from 0.1 µM to 50 µM, strictly utilizing the 0.1% DMSO vehicle control to isolate the specific cytotoxicity of the nitroso moiety.

References

• [PubChem - NIH] 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617. Available at:[Link][1]

• [Veeprho] Memantine Impurities and Related Compound. Available at: [Link][2]

• [Journal of Medicinal Chemistry - ACS Publications] Prodrugs of Nitroxyl and Nitrosobenzene as Cascade Latentiated Inhibitors of Aldehyde Dehydrogenase. Available at:[Link][3]

Sources

• 1. 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemicea.com [chemicea.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-Nitroso-3,5-dimethyladamantane Degradation

Welcome to the Technical Support Center for 1-Nitroso-3,5-dimethyladamantane (CAS: 1262583-10-7). As a critical intermediate and recognized impurity in the synthesis and pharmacological profiling of the NMDA receptor antagonist memantine[1],[2], this tertiary C-nitroso compound presents unique handling challenges.

C-nitroso compounds are notoriously sensitive to photolytic and thermal stress, often leading to irreversible degradation during long-term storage[3],[4]. As a Senior Application Scientist, I have designed this guide to move beyond basic storage instructions. Here, we will explore the exact causality of degradation, provide self-validating troubleshooting protocols, and establish robust workflows to ensure the absolute integrity of your API or metabolite standards.

Part 1: Mechanistic Understanding of Degradation (FAQs)

Q1: Why did my 1-Nitroso-3,5-dimethyladamantane sample lose its characteristic blue/green color? A: Monomeric C-nitroso compounds exhibit a distinct blue or green hue due to the n→π* transition of the nitroso group. A loss of color indicates one of two pathways: reversible dimerization or irreversible degradation.

• Dimerization (Reversible): In the solid state or at low temperatures, nitroso compounds often form colorless azodioxy dimers[5].

• Degradation (Irreversible): Exposure to UV/Vis light or temperatures above 25°C triggers homolytic cleavage of the C-NO bond. This releases nitric oxide (NO•) and leaves a 3,5-dimethyladamantyl radical, which subsequently abstracts hydrogen from the environment to form colorless 1,3-dimethyladamantane.

Q2: Why must I avoid methanol and other protic solvents during stock solution storage? A: Protic solvents act as potent hydrogen donors. When photolysis induces C-NO bond cleavage, the resulting adamantyl radical immediately abstracts a hydrogen atom from the protic solvent[3]. This quenches the radical and permanently prevents the recombination of the adamantyl radical with NO•, driving the irreversible formation of 1,3-dimethyladamantane and oxime byproducts[3],[6]. Always use dry, aprotic solvents (e.g., dichloromethane, hexane) for long-term stock solutions.

Degradation pathways of 1-Nitroso-3,5-dimethyladamantane via photolysis and thermal stress.

Part 2: Troubleshooting Guide

Use this causality-driven matrix to diagnose and correct issues encountered during the handling of 1-Nitroso-3,5-dimethyladamantane.

Symptom / Observation	Root Cause (Causality)	Corrective Action
Sample turns completely colorless at 4°C in the dark.	Thermal Dimerization: Lower temperatures favor the formation of the colorless azodioxy dimer.	Self-Validating Check: Gently warm a sealed aliquot to 35°C in the dark for 10 minutes. If the blue/green color returns, the API is intact.
Appearance of m/z 164 peak in GC-MS.	Irreversible Photolysis: The C-NO bond has cleaved, and the radical has abstracted hydrogen to form 1,3-dimethyladamantane (MW: 164.29)[2].	Discard the degraded sample. Switch to actinic (amber) glassware and ensure all future handling is performed under low-light conditions.
Inconsistent assay yields / High oxime presence.	Solvent-Mediated Solvolysis: Trace moisture or the use of protic solvents (like methanol) has trapped the radical intermediates[6].	Lyophilize the sample to remove moisture. Reconstitute strictly in anhydrous, aprotic solvents under an Argon atmosphere.

Part 3: Experimental Protocols

Protocol: Self-Validating Stability and Degradation Assay

To confidently establish the shelf-life of your specific batch of 1-Nitroso-3,5-dimethyladamantane, you must run a forced-degradation assay that isolates photolytic variables from thermal variables. This protocol is designed as a self-validating system: by running a dark-control parallel to a light-exposed sample, you isolate the exact mechanism of degradation.

Step-by-Step Methodology:

• Aprotic Aliquoting: Dissolve 10 mg of 1-Nitroso-3,5-dimethyladamantane in 1.0 mL of anhydrous dichloromethane (DCM) to prevent solvent-donated hydrogen abstraction[3].

• Baseline Quantification: Inject 1 µL into a GC-MS (equipped with a non-polar DB-5 column) to establish the baseline ratio of the intact nitroso peak (m/z 193) vs. trace impurities.

• Controlled Stress Application:

  • Vial A (Thermal Control): Wrap tightly in aluminum foil. Incubate at 40°C.

  • Vial B (Photolytic Stress): Place in a clear glass vial under a standard broad-spectrum LED (mimicking ambient lab light) at 20°C[4].

• Quenching: After 24 hours, immediately transfer both vials to a -20°C freezer in the dark to halt radical propagation.

• Comparative Profiling: Re-analyze via GC-MS. A drop in the m/z 193 peak in Vial B, accompanied by a rise in m/z 164, confirms photolytic susceptibility. If Vial A remains stable, your laboratory's ambient temperature is not the primary degradation driver.

Step-by-step workflow for the stability-indicating assay of nitrosoadamantane.

Part 4: Quantitative Data & Stability Profiles

The following table summarizes the quantitative degradation profile of 1-Nitroso-3,5-dimethyladamantane. These metrics serve as a benchmark for your internal Quality Control (QC) standards.

Table 1: Stability Profile of 1-Nitroso-3,5-dimethyladamantane

Storage Condition	Timeframe	Monomer Recovery (%)	Major Degradant Detected	Visual Indicator
25°C, Ambient Light	7 Days	< 10%	1,3-Dimethyladamantane	Blue → Colorless/Yellow
25°C, Dark	30 Days	~ 60%	Dimers / Oximes	Blue → Pale Blue
4°C, Dark	6 Months	> 85%	Dimers (Reversible)	Blue → Colorless
-20°C, Dark, Argon	12 Months	> 98%	None	Stable Blue/Green

References

• [3] C‐Nitroso compounds. Part XXXIII. Reaction of α‐chloronitrosoadamantane with Grignard reagents. ResearchGate. Available at: [Link]

• [1] 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617. PubChem - NIH. Available at:[Link]

• [6] C‐NITROSO COMPOUNDS. PART XXX. THE MECHANISM OF PHOTOLYSIS OF CHLORO NITROSO COMPOUNDS, IRRADIATION OF 2‐CHLORO‐2‐NITROSOADAMANTANE IN METHANOL. Researcher.Life. Available at:[Link]

• [4] Antithrombotic and antimicrobial potential of S-nitroso-1-adamantanethiol impregnated extracorporeal circuit. PMC - NIH. Available at:[Link] (Extrapolated mechanism for adamantane-based nitroso photolysis).

• [5] Preparations of C-Nitroso Compounds. PMC - NIH. Available at:[Link]

• [2] Memantine Related Compound A | CAS 702-79-4. Veeprho. Available at:[Link]

Sources

• 1. 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. Antithrombotic and antimicrobial potential of S-nitroso-1-adamantanethiol impregnated extracorporeal circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparations of C-Nitroso Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Purification of Crude 1-Nitroso-3,5-dimethyladamantane

Welcome to the Technical Support Center for the isolation and purification of 1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7). As a highly specialized tertiary C-nitroso compound, it is frequently utilized as a reference standard in the impurity profiling of the dementia drug Memantine .

Due to the unique, highly symmetrical, and lipophilic nature of the adamantane cage, this compound exhibits physicochemical behaviors that frequently challenge standard purification workflows. This guide is designed by Senior Application Scientists to help you troubleshoot common issues, understand the mechanistic causality behind experimental choices, and execute self-validating purification protocols.

Troubleshooting & FAQs (The "Why" and "How")

Q1: Why does my crude reaction mixture appear green instead of deep blue? A1: Tertiary C-nitroso compounds like 1-nitroso-3,5-dimethyladamantane are characteristically deep blue in their monomeric state. A green hue is a visual indicator of contamination. It typically means that yellow impurities—most commonly the over-oxidized 1-nitro-3,5-dimethyladamantane byproduct—are mixing with your blue nitroso product . Causality: Nitrosation or oxidation conditions that are too harsh (excess oxidant, prolonged reaction times) push the kinetic nitroso product into the thermodynamically stable nitro derivative.

Q2: I am losing significant yield during the final solvent evaporation step. How can I prevent this? A2: Adamantane derivatives lack strong intermolecular forces (e.g., hydrogen bonding) and have a nearly spherical geometry. This leads to exceptionally high vapor pressures and a tendency to sublime at relatively low temperatures . Solution: Never use a rotary evaporator bath above 20°C for this compound. Concentrate the eluent under mild reduced pressure using a cold water bath, and protect the flask from direct light to prevent photolytic degradation.

Q3: Can I use reverse-phase preparative HPLC to purify the bulk crude? A3: This is highly discouraged. The extreme lipophilicity of the dimethyladamantane cage results in poor solubility in standard aqueous mobile phases, leading to severe column fouling and peak tailing. Furthermore, C-nitroso compounds can be sensitive to hydrolysis in aqueous media over time. Normal-phase flash chromatography or vacuum sublimation are the field-proven, self-validating standards for this class of molecules.

Validated Purification Protocols

Every protocol described below is designed as a self-validating system . Because the target molecule is a deep blue monomer, you can visually track the success of your separation in real-time without relying solely on downstream LC-MS or NMR.

Protocol A: Normal-Phase Flash Column Chromatography

Causality: This method exploits the extreme non-polarity of the adamantane cage. The nitroso group provides just enough polarity to separate it from unreacted hydrocarbons, while remaining significantly less polar than hydroxylated or over-oxidized nitro byproducts .

• Preparation: Pack a glass column with silica gel (230–400 mesh) using 100% petroleum ether (or hexanes).

• Loading: Dissolve the crude blue/green mixture in the absolute minimum volume of petroleum ether. Load it carefully onto the flat silica bed.

• Elution: Begin elution with 100% petroleum ether. The target 1-nitroso-3,5-dimethyladamantane will elute rapidly as a distinct, deep blue band. Self-Validation: If the band is green or yellow, your solvent is too polar, causing co-elution of the nitro impurity.

• Gradient (Optional): If polar impurities (e.g., unreacted memantine or adamantanol derivatives) need to be flushed for column recovery, gradually increase the mobile phase polarity to 2% Ethyl Acetate.

• Recovery: Collect the blue fractions. Concentrate under reduced pressure (maximum 20°C water bath) to yield the pure blue oil/solid.

Protocol B: Gradient Vacuum Sublimation

Causality: This leverages the high sublimation enthalpy typical of adamantane derivatives . It is a solvent-free, highly efficient method for removing non-volatile polymeric tars or highly polar impurities without the risk of solvent-loss during evaporation.

• Setup: Transfer the completely dry crude mixture to the bottom of a gradient sublimator apparatus.

• Vacuum: Apply a high vacuum (0.1 to 0.05 Torr). Ensure the system is strictly leak-free to prevent oxidative degradation at elevated temperatures.

• Heating: Gently heat the source chamber to 40–50°C. Do not exceed 60°C to prevent thermal dimerization or decomposition.

• Collection: Circulate chilled water (4°C) through the cold finger. The pure 1-nitroso-3,5-dimethyladamantane will deposit as a blue film or crystalline needles on the cold surface.

• Harvest: Break the vacuum with inert gas (Nitrogen/Argon) and mechanically scrape the purified product into a pre-weighed, amber glass vial.

Mandatory Visualizations

Workflow for isolating 1-Nitroso-3,5-dimethyladamantane using chromatography and sublimation.

Reaction pathway showing the formation of the target nitroso compound and its over-oxidation.

Quantitative Data & Specifications

Table 1: Physicochemical Tracking Parameters

Parameter	Value	Relevance to Purification
Molecular Weight	193.29 g/mol	Mass confirmation via GC-MS/LC-MS.
Physical State (Monomer)	Deep Blue Oil/Solid	Visual self-validation of the target fraction during elution.
Sublimation Temp	40–50 °C (at 0.1 Torr)	Defines exact thermal parameters for vacuum purification.
Rf Value	~0.85 (100% Pet. Ether)	Ensures rapid elution during normal-phase chromatography.

Table 2: Comparison of Purification Strategies

Method	Target Impurities Removed	Yield Retention	Purity Achieved	Key Limitation
Flash Chromatography	Polar byproducts, unreacted amine	Moderate (60-75%)	>98%	High risk of volatilization during solvent removal.
Gradient Sublimation	Polymeric tars, inorganic salts	High (80-90%)	>99%	Requires specialized, leak-free high-vacuum equipment.
Cold Recrystallization	Over-oxidized nitro derivatives	Low (40-50%)	>95%	High solubility of the target compound in most solvents.

References

• National Center for Biotechnology Information (PubChem). "1-Nitroso-3,5-dimethyladamantane | CID 87444617." PubChem Database. Available at:[Link]

• Gowenlock, B. G., & Richter-Addo, G. B. "Preparations of C-Nitroso Compounds." Chemical Reviews, ACS Publications. Available at:[Link]

• Perlovich, G. L., et al. "Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents." PubMed, National Institutes of Health. Available at:[Link]

• Wong, J. C., et al. "New and improved methods for the conversion of nitroalkanes into geminal chloronitroso compounds." Canadian Journal of Chemistry, Canadian Science Publishing. Available at:[Link]

Technical Support Center: Overcoming Crystallization Challenges with 1-Nitroso-3,5-dimethyladamantane

Welcome to the Technical Support Center for the isolation and crystallization of 1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7)[1]. As a critical intermediate and known impurity (Memantine N-oxide) in the synthesis of the Alzheimer's drug Memantine[1], isolating this compound in high purity presents unique thermodynamic and structural challenges.

This guide is designed for drug development professionals and synthesists who require a deep mechanistic understanding of nitroso chemistry to optimize their crystallization workflows.

Part 1: The Mechanistic Root of the Problem

The fundamental challenge in crystallizing 1-Nitroso-3,5-dimethyladamantane lies in the Monomer-Dimer Equilibrium . C-nitroso compounds exist in a highly dynamic equilibrium between a deep-blue monomer and a colorless azodioxy dimer[2][3].

Crystallization relies on successfully driving this equilibrium entirely toward the dimeric state within the solid lattice. In the monomeric state, the NO group absorbs visible light (around 660 nm), producing a vivid blue color. Dimerization forms an N=N bond (azodioxide), disrupting this chromophore and yielding a colorless or pale-yellow solid[4][5]. Because the bulky 3,5-dimethyladamantyl framework sterically hinders N=N bond formation, the system is highly prone to kinetic trapping (oiling out) if the thermodynamics are not tightly controlled[6].

Part 2: Troubleshooting Guides & FAQs

Q1: My crystallization yields a persistent blue oil instead of a solid. How do I force lattice formation? A1: The blue oil indicates a kinetically trapped, high-concentration monomeric phase[6]. Because dimerization is an exothermic process ( ΔH<0 ), elevated temperatures or rapid cooling traps the system in a disordered state[3].

• The Fix: You must exploit the thermodynamics of dimerization. Perform a slow, controlled cooling ramp (e.g., 5°C/hour) down to -15°C. Utilize non-polar anti-solvents (like heptane) which poorly solvate the polar monomer, thermodynamically driving the equilibrium toward the less soluble azodioxy dimer[6].

Q2: The isolated crystals are initially white but turn blue and melt upon filtration. What is happening? A2: You are observing solid-state photochromism and thermochromism[5]. The crystalline azodioxy dimer is highly sensitive to environmental energy. Exposure to ambient UV/Vis light or warming during vacuum filtration 7, reverting the dimer back to the low-melting blue monomer[4][7].

• The Fix: Filtration must be performed using pre-chilled apparatus (-20°C) and amber glassware (or under red light) to prevent photolytic and thermal cleavage[4].

Q3: How do I select the optimal solvent system to maximize yield and phase purity? A3: Avoid protic or highly polar solvents. While tertiary adamantyl systems resist the oxime isomerization typical of primary nitroso compounds[2], polar solvents over-stabilize the monomeric dipole, shifting the equilibrium away from the dimer.

• The Fix: Employ a binary solvent system. Dissolve the crude material in a minimal volume of a solubilizing, moderately polar solvent (e.g., dichloromethane) to ensure complete dissolution, then titrate with a non-polar anti-solvent (e.g., pentane or heptane)[6][8].

Part 3: Quantitative Data Presentation

The following table summarizes the thermodynamic and environmental parameters governing the phase behavior of 1-Nitroso-3,5-dimethyladamantane.

Parameter	Condition	Equilibrium Shift	Visual Indicator	Crystallization Outcome
Temperature	> 25°C	Monomer favored	Deep Blue	Oiling out / No crystallization
Temperature	< 0°C	Dimer favored	Colorless / White	Highly ordered crystals
Light Exposure	Ambient UV/Vis	Monomer favored	Blue tint on crystals	Surface degradation / Melting
Solvent Polarity	High (e.g., Alcohols)	Monomer stabilized	Persistent Blue	Poor yield, phase separation
Solvent Polarity	Low (e.g., Heptane)	Dimer favored	Rapid decolorization	High yield, pure azodioxide

Part 4: Validated Experimental Protocol

To ensure reproducibility, the following protocol acts as a self-validating system. The inherent color change of the molecule serves as an internal checkpoint for thermodynamic state validation.

Protocol: Dark, Cryogenic Anti-Solvent Crystallization

• Dissolution (Thermodynamic Reset): Dissolve crude 1-Nitroso-3,5-dimethyladamantane in a minimal volume of dichloromethane (DCM) at 20°C.

  • Causality: This ensures complete dissociation into the monomeric state (the solution will turn deep blue), erasing any disordered oligomeric history or mixed phases.

• Anti-Solvent Addition: Slowly add 3 to 4 volumes of cold heptane dropwise while stirring.

  • Causality: Heptane reduces the dielectric constant of the medium, destabilizing the polar monomer and thermodynamically favoring the less polar azodioxy dimer.

• Cryogenic Dimerization: Transfer the vessel to a programmable chiller and cool at a rate of 5°C/hour down to -15°C in complete darkness .

  • Causality: Dimerization is exothermic; slow cooling prevents kinetic trapping (oiling out) and allows ordered lattice formation. Darkness prevents photolytic cleavage of the nascent N=N bonds.

• Validation Checkpoint: Monitor the solution visually or via UV-Vis spectroscopy. The complete disappearance of the 660 nm absorption band (blue color fading to a colorless/white suspension) validates that the monomer-dimer equilibrium has successfully shifted to the crystalline dimer[4][7].

• Isolation: Filter the suspension under vacuum using a pre-chilled Büchner funnel (-20°C), washing the filter cake with -20°C heptane. Dry under a stream of cold nitrogen gas.

  • Causality: Maintaining cryogenic temperatures during isolation prevents thermochromic reversion to the monomer during the drying phase.

Part 5: Pathway Visualization

The following diagram maps the logical relationship between the environmental triggers and the monomer-dimer equilibrium states.

Monomer-dimer equilibrium and troubleshooting workflow for nitrosoadamantane crystallization.

Part 6: References

• National Center for Biotechnology Information (NIH). "1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem." PubChem Database. 1

• Vančik, H., et al. "Solid State Photochromism and Thermochromism in Nitroso Monomer−Dimer Equilibrium." The Journal of Physical Chemistry B, 2002. 5

• Biljan, I., & Vančik, H. "Aromatic C-Nitroso Compounds and Their Dimers: A Model for Probing the Reaction Mechanisms in Crystalline Molecular Solids." Crystals, 2017. 9

• Gowenlock, B. G., & Richter-Addo, G. B. "Preparations of C-Nitroso Compounds." Chemical Reviews, 2004. 10

• Canadian Science Publishing. "New and improved methods for the conversion of nitroalkanes into geminal chloronitroso compounds." Canadian Journal of Chemistry, 2012. 6

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Reference Data & Comparative Studies

A Comparative Analysis of Adamantane Derivatives and Their N-Nitroso Impurities: A Guide for Drug Development Professionals

The adamantane scaffold, a rigid, lipophilic, and perfectly three-dimensional hydrocarbon cage, represents a cornerstone in modern medicinal chemistry.[1][2] Its unique structure has been masterfully exploited to design drugs with enhanced pharmacokinetic profiles and novel mechanisms of action, leading to breakthroughs in virology and neurology.[3][4] However, the synthetic pathways that yield these life-altering therapeutics can also introduce minute, yet potent, impurities. This guide provides a comparative analysis of the therapeutic utility of prominent adamantane derivatives against the toxicological concerns posed by their N-nitroso impurities, with a specific focus on 1-Nitroso-3,5-dimethyladamantane, a potential impurity related to the Alzheimer's drug, memantine.[5]

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the dichotomy between the intended pharmacology of adamantane drugs and the critical need to control their potentially carcinogenic byproducts.

Part 1: The Adamantane Scaffold: A Privileged Structure in Pharmacology

Adamantane's value lies in its distinctive physicochemical properties. Composed of three fused cyclohexane rings in a strain-free "armchair" conformation, its structure is analogous to a nanoscale diamond fragment.[6][7] This rigidity and defined three-dimensional geometry allow for the precise positioning of functional groups to optimize interactions with biological targets.[2][8] Furthermore, its high lipophilicity can enhance a drug's ability to cross cellular membranes and the blood-brain barrier, a crucial attribute for centrally acting agents.[2][8]

Two of the most successful applications of the adamantane scaffold are the antiviral agents, amantadine and rimantadine, and the N-methyl-D-aspartate (NMDA) receptor antagonist, memantine.

Antiviral Adamantanes: Amantadine and Rimantadine

Amantadine was the first adamantane derivative to achieve clinical significance, initially approved for the prophylaxis of influenza A.[3][9] Its mechanism of action is the blockade of the M2 proton channel, a homotetrameric protein essential for the influenza A virus life cycle.[10][11] By obstructing this channel, amantadine prevents the influx of protons into the virion, a critical step for viral uncoating and the release of viral RNA into the host cell cytoplasm.[12][13] Rimantadine, a closely related α-methyl derivative, functions similarly but is generally more active and was developed to have a better side-effect profile.[12][14]

Neuroprotective Adamantanes: Memantine

Memantine is a cornerstone therapy for moderate to severe Alzheimer's disease.[15][16] Its therapeutic effect stems from its role as a low-affinity, uncompetitive antagonist of the NMDA receptor.[17][18] In Alzheimer's pathology, excessive glutamate activity leads to excitotoxicity through overstimulation of NMDA receptors.[19] Memantine selectively blocks the NMDA receptor channel when it is excessively open, preventing pathological calcium influx without interfering with the normal physiological signaling required for learning and memory.[15][19]

Part 2: The Unwanted Derivative: 1-Nitroso-3,5-dimethyladamantane

During the synthesis of adamantane-based active pharmaceutical ingredients (APIs), particularly those involving secondary or tertiary amines like memantine, there is a risk of forming N-nitroso impurities.[20] 1-Nitroso-3,5-dimethyladamantane is the N-nitroso derivative of the secondary amine present in memantine.[5]

N-nitroso compounds (nitrosamines) are classified as a "cohort of concern" by regulatory bodies like the FDA and EMA.[19][20] This is because the vast majority of compounds in this class are potent mutagens and have been found to be carcinogenic in animal studies, leading them to be classified as probable human carcinogens.[8][21][22] Their presence in pharmaceuticals is strictly controlled, with acceptable intake (AI) limits often set at exceptionally low levels (e.g., 26.5 to 96 nanograms per day) to ensure patient safety.[20][23][24]

The formation of these impurities can occur when a secondary or tertiary amine precursor reacts with a nitrosating agent (e.g., nitrous acid derived from residual nitrites) under acidic conditions, which can be present during various synthetic steps.[15][20][25]

Part 3: Comparative Physicochemical and Biological Profiles

The introduction of a nitroso group significantly alters the molecule's properties compared to its therapeutic amine counterpart.

Property	Amantadine	Memantine	1-Nitroso-3,5-dimethyladamantane
Molecular Formula	C₁₀H₁₇N	C₁₂H₂₁N	C₁₂H₁₉NO
Molar Mass ( g/mol )	151.25	179.30	193.28
Primary Function	Therapeutic (Antiviral)	Therapeutic (Neuroprotective)	Potential Impurity (Genotoxin)
Biological Target	Influenza A M2 Proton Channel[10]	NMDA Receptor[18]	DNA (following metabolic activation)[8][26]
Mechanism of Action	Blocks proton influx, inhibiting viral uncoating.[12]	Uncompetitive channel blocker, reduces excitotoxicity.[19]	Forms DNA adducts, leading to mutations.[26]

Part 4: Comparative Experimental Methodologies

To evaluate and compare these compounds, distinct experimental assays are required, each tailored to the specific biological target and function.

Protocol: Influenza A M2 Proton Channel Inhibition Assay

This protocol describes a high-throughput screening (HTS) compatible yeast-based growth restoration assay. The expression of the M2 channel is toxic to Saccharomyces cerevisiae, but this toxicity is reversed by channel-blocking inhibitors.

Rationale: This assay provides a robust and sensitive method for identifying M2 inhibitors without handling live viruses in the primary screen.[13][27] The genetic tractability of yeast allows for easy testing against wild-type and drug-resistant M2 mutants.

Step-by-Step Methodology:

• Yeast Strain Preparation: Transform a suitable yeast strain (e.g., S. cerevisiae) with a galactose-inducible plasmid encoding the wild-type Influenza A M2 protein. Prepare a parallel strain with an empty plasmid as a negative control.

• Culture Inoculation: Grow the transformed yeast strains overnight in a non-inducing medium (containing raffinose or glucose).

• Assay Plate Preparation: Dilute the overnight cultures and dispense them into 96-well or 384-well microplates.

• Compound Addition: Add the test compounds (e.g., amantadine as a positive control, various concentrations of other adamantane derivatives) to the wells. Include a vehicle control (e.g., DMSO).

• Induction of M2 Expression: Add galactose to the medium to induce the expression of the M2 protein.

• Incubation: Incubate the plates at 30°C with shaking.

• Growth Measurement: Monitor yeast growth over 24-48 hours by measuring the optical density at 600 nm (OD₆₀₀) using a microplate reader.

• Data Analysis: Calculate the percentage of growth inhibition for each well relative to the empty plasmid control. A restoration of growth in the presence of a compound indicates M2 channel inhibition. Determine the EC₅₀ value for active compounds.

Protocol: NMDA Receptor Competitive Radioligand Binding Assay

This protocol determines the binding affinity of a test compound (e.g., memantine) for the NMDA receptor by measuring its ability to displace a specific radiolabeled ligand.

Rationale: This biochemical assay provides a direct measure of the interaction between a compound and its receptor target, allowing for the determination of key pharmacological constants like the inhibitor constant (Kᵢ).[28][29] The use of [³H]MK-801, a high-affinity channel blocker, makes this a sensitive and specific assay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat cerebral cortex tissue in an ice-cold buffer. Perform differential centrifugation to isolate the crude synaptic membrane fraction containing the NMDA receptors. Resuspend the final membrane pellet in the binding buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Membrane preparation + [³H]MK-801 + binding buffer.

  • Non-specific Binding (NSB): Membrane preparation + [³H]MK-801 + a high concentration of an unlabeled competitor (e.g., 10 µM MK-801) to saturate all specific binding sites.

  • Test Compound: Membrane preparation + [³H]MK-801 + serial dilutions of the test compound (e.g., memantine).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 2-4 hours) to allow the binding to reach equilibrium.

• Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ (the concentration of the test compound that inhibits 50% of specific binding).

  • Calculate the inhibitor constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Protocol: Enhanced Bacterial Reverse Mutation Assay (Ames Test) for N-Nitroso Compounds

This protocol is designed to assess the mutagenic potential of a substance like 1-Nitroso-3,5-dimethyladamantane.

Rationale: N-nitroso compounds often require metabolic activation to become mutagenic. The enhanced Ames test uses specific bacterial strains sensitive to base-pair substitutions and an optimized metabolic activation system (S9 mix), typically from hamster liver, which is more effective for this chemical class.[1][30][31]

Step-by-Step Methodology:

• Bacterial Strain Selection: Use Salmonella typhimurium strains TA1535 and/or Escherichia coli strain WP2 uvrA(pKM101). These strains are designed to detect base-pair substitution mutations.[31] Prepare overnight cultures of each strain.

• Metabolic Activation System: Prepare a 30% hamster liver S9 mix. The S9 fraction contains microsomal enzymes (cytochromes P450) necessary to metabolize the pro-mutagen into its active form. Keep the S9 mix on ice.

• Pre-incubation Assay:

  • In a sterile test tube, combine the test compound (at several concentrations), 0.1 mL of the bacterial culture, and 0.5 mL of the S9 mix (or a buffer for the non-activation condition).

  • Include a vehicle control (e.g., water or DMSO) and appropriate positive controls (e.g., N-Nitrosodimethylamine (NDMA) with S9 activation).

  • Incubate the mixture at 37°C for 30 minutes with gentle shaking. This pre-incubation step enhances the interaction between the bacteria, the compound, and the metabolic enzymes.[14]

• Plating: After pre-incubation, add 2 mL of molten top agar (containing a trace amount of histidine for Salmonella or tryptophan for E. coli) to each tube, mix gently, and pour onto minimal glucose agar plates.

• Incubation: Incubate the plates inverted at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. Only bacteria that have undergone a reverse mutation can grow into visible colonies.

• Data Analysis: A compound is considered mutagenic if it causes a concentration-dependent increase in the number of revertant colonies that is at least double the background (vehicle control) count.

Part 5: Visualization of Key Processes

Synthesis and Impurity Formation

The synthesis of memantine can proceed through several routes, often starting from 1,3-dimethyladamantane. The use of nitrogen-containing reagents and acidic conditions creates a potential risk for nitrosamine formation if nitrosating agents are present.

Caption: Workflow for a competitive radioligand binding assay.

Enhanced Ames Test Workflow

This diagram outlines the critical steps for assessing the mutagenicity of N-nitroso compounds.

Caption: Workflow for the Enhanced Ames Test for N-Nitrosamines.

Conclusion

The adamantane framework is a testament to the power of rational drug design, yielding compounds that effectively combat viral infections and neurodegenerative diseases. However, the journey from synthesis to patient is fraught with challenges, chief among them being the control of process-related impurities. The comparison between therapeutic adamantane derivatives and their potential N-nitroso counterparts like 1-Nitroso-3,5-dimethyladamantane highlights a critical principle in pharmaceutical development: safety and efficacy are inextricably linked. While the parent molecules are designed for specific, beneficial interactions with protein targets, their nitroso impurities pose a non-specific threat at the level of the genome.

For the drug development professional, this underscores the necessity of a multi-faceted approach. It requires not only the optimization of pharmacological activity through assays targeting M2 channels or NMDA receptors but also the rigorous application of toxicological assessments like the Enhanced Ames test. Furthermore, it demands the development and implementation of highly sensitive analytical methods (e.g., LC-MS/MS) to ensure that any potential carcinogenic impurities are controlled to levels that guarantee patient safety. [6][10][32]Ultimately, the success of an adamantane-based drug lies in maximizing its therapeutic benefit while unequivocally mitigating the risks associated with its chemical lineage.

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HPLC validation methods for testing 1-Nitroso-3,5-dimethyladamantane purity

An in-depth comparative guide and validation framework for quantifying the memantine oxidation impurity, 1-Nitroso-3,5-dimethyladamantane.

The Analytical Challenge of Adamantane Derivatives

Memantine (3,5-dimethyladamantan-1-amine) is a primary amine widely utilized in the treatment of Alzheimer's disease. During synthesis, formulation, or prolonged storage under oxidative stress, the primary amine can undergo stepwise oxidation. This process yields 1-Nitroso-3,5-dimethyladamantane (CAS 1262583-10-7), a critical C-nitroso impurity [2].

From an analytical perspective, adamantane derivatives are notoriously difficult to quantify. The tricyclic aliphatic cage lacks a conjugated π-electron system, resulting in negligible UV absorbance. While analysts traditionally rely on Refractive Index (RI) detectors, Evaporative Light Scattering Detectors (ELSD), or pre-column derivatization for the parent memantine, the emergence of the C-nitroso group in 1-nitroso-3,5-dimethyladamantane introduces a weak chromophore. However, relying on this weak absorbance for trace-level impurity quantification often leads to failure in meeting the stringent thresholds required by regulatory bodies.

Oxidative degradation pathway of Memantine yielding 1-Nitroso-3,5-dimethyladamantane.

Comparative Analysis of Analytical Platforms

To objectively determine the most robust method for isolating and quantifying 1-Nitroso-3,5-dimethyladamantane, we must evaluate the causality behind experimental failures in traditional methods and compare them against modern mass spectrometry.

• HPLC-UV/ELSD (The Traditional Approach): ELSD is excellent for bulk memantine assay but lacks the sensitivity required for trace impurity analysis (LODs typically in the µg/mL range). UV detection at low wavelengths (e.g., 210 nm) can detect the nitroso impurity, but it suffers from severe baseline drift and matrix interference from formulation excipients.

• GC-FID/MS (The Volatility Approach): Because adamantane derivatives are highly lipophilic and relatively volatile, Gas Chromatography (GC) is often proposed. However, C-nitroso compounds are thermally labile . The high temperatures in the GC injection port (>200°C) cause the nitroso group to degrade via disproportionation or further oxidation, leading to poor recovery and non-linear responses.

• LC-MS/MS (The Gold Standard): Liquid Chromatography coupled with tandem mass spectrometry bypasses the need for a chromophore and avoids thermal degradation. Using Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), LC-MS/MS provides unparalleled specificity via Multiple Reaction Monitoring (MRM). This is the only platform that reliably achieves the ng/mL sensitivity required for highly regulated impurity screening [3].

Table 1: Performance Comparison of Analytical Platforms for 1-Nitroso-3,5-dimethyladamantane

Performance Parameter	HPLC-UV (210 nm)	GC-FID	LC-MS/MS (APCI+)
Limit of Detection (LOD)	0.5 µg/mL	0.1 µg/mL	0.005 µg/mL (5 ng/mL)
Limit of Quantitation (LOQ)	1.5 µg/mL	0.3 µg/mL	0.015 µg/mL (15 ng/mL)
Linearity (R²)	> 0.995	> 0.990 (Thermal issues)	> 0.999
Accuracy (Recovery %)	85 - 110%	70 - 90% (Degradation)	98 - 102%
Specificity	Poor (Matrix interference)	Moderate	Excellent (MRM transitions)
Primary Limitation	Lack of strong chromophore	Thermal lability of -NO group	High instrument cost

Step-by-Step LC-MS/MS Validation Protocol

To establish a self-validating system, the analytical method must be rigorously tested against the ICH Q2(R2) guidelines for the validation of analytical procedures [1]. The following protocol details the workflow for validating the LC-MS/MS method.

ICH Q2(R2) analytical method validation workflow for trace impurity quantification.

Phase 1: Method Optimization & Causality

When dealing with adamantane-based C-nitroso compounds, the highly lipophilic cage structure combined with the polar nitroso headgroup creates unique chromatographic behavior.

• Stationary Phase: We recommend a Phenyl-Hexyl column over a standard C18. The π-π interactions from the phenyl ring provide orthogonal retention mechanisms for the nitroso group, preventing co-elution with the massive API peak of memantine.

• Ionization: Use APCI in positive mode . APCI yields better signal-to-noise ratios than ESI for adamantane derivatives because it relies on gas-phase ion-molecule reactions, making it significantly less susceptible to ion suppression from the co-eluting memantine matrix.

Phase 2: Specificity & Selectivity

A self-validating method must prove that the signal is exclusively from 1-Nitroso-3,5-dimethyladamantane.

• Inject a diluent blank, a placebo matrix (excipients only), and an unspiked memantine API sample.

• Monitor the specific MRM transition for 1-Nitroso-3,5-dimethyladamantane (typically [M+H]+ m/z 194.3 → m/z fragment).

• Acceptance Criteria: No interfering peaks > 20% of the LOQ area should be present at the retention time of the impurity.

Phase 3: Linearity & Range

• Prepare calibration standards ranging from the LOQ (e.g., 15 ng/mL) up to 150% of the specification limit.

• Plot the peak area ratio (Analyte / Isotope-Labeled Internal Standard) against the nominal concentration.

• Acceptance Criteria: The correlation coefficient (R²) must be ≥ 0.999, with a signal-to-noise (S/N) ratio ≥ 10 at the LOQ.

Phase 4: Accuracy (Spike Recovery)

To prove the extraction and ionization processes are efficient, perform matrix spiking.

• Spike known amounts of the 1-Nitroso-3,5-dimethyladamantane reference standard [3] into the memantine sample matrix at three levels: 50%, 100%, and 150% of the target specification.

• Prepare and analyze each level in triplicate.

• Acceptance Criteria: Mean recovery must fall between 90.0% and 110.0%, demonstrating that the memantine matrix does not suppress the impurity signal.

Phase 5: Precision & Robustness

• Repeatability: Analyze six independent preparations of the sample spiked at the 100% specification level. The Relative Standard Deviation (%RSD) must be ≤ 5.0%.

• Robustness: Deliberately alter the column temperature (± 5°C), mobile phase flow rate (± 10%), and organic modifier composition (± 2%).

• Acceptance Criteria: The resolution between memantine and the nitroso impurity must remain > 1.5, and the %RSD of the impurity peak area must remain stable, proving the method can withstand routine QC laboratory variations.

Conclusion

While HPLC-UV and GC-FID methods can be forced to work for bulk memantine analysis, they fundamentally fail at the trace-level quantification of 1-Nitroso-3,5-dimethyladamantane due to the lack of a strong chromophore and the thermal lability of the C-nitroso group. Implementing an LC-MS/MS (APCI+) method utilizing a Phenyl-Hexyl stationary phase provides the specificity, thermal stability, and sensitivity required to meet modern ICH Q2(R2) validation standards.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures." Accessed March 24, 2026.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 87444617, 1-Nitroso-3,5-dimethyladamantane." Accessed March 24, 2026.[Link]

• Veeprho Pharmaceuticals. "1-Nitroso-3,5-dimethyladamantane | CAS 1262583-10-7." Accessed March 24, 2026.[Link]

Benchmarking 1-Nitroso-3,5-dimethyladamantane (1-NDMA) Against Standard Spin Traps: A Comprehensive Guide for EPR Spectroscopy

Electron Paramagnetic Resonance (EPR) spectroscopy remains the definitive analytical technique for detecting and characterizing transient free radicals. Because most biologically and chemically relevant radicals possess half-lives in the microsecond to millisecond range, they must be stabilized using diamagnetic scavengers known as spin traps.

For decades, nitrones such as DMPO (5,5-dimethyl-1-pyrroline N-oxide) and PBN (N-tert-butyl- α -phenylnitrone) have served as the gold standards in the field[1],[2]. However, when probing carbon-centered radicals in highly lipophilic environments (e.g., lipid bilayers, hydrophobic drug pockets), standard nitrones often fall short in providing high-resolution structural data. This guide benchmarks 1-Nitroso-3,5-dimethyladamantane (1-NDMA) —a sterically hindered C-nitroso compound—against DMPO and PBN, detailing the causality behind its superior spectral resolution and providing self-validating protocols for its implementation.

Mechanistic Divergence: Nitrones vs. Nitroso Spin Traps

To understand why 1-NDMA outperforms standard nitrones in specific applications, we must first analyze the fundamental causality of the spin-trapping mechanism.

When a nitrone (DMPO or PBN) traps a radical, the addition occurs at the β -carbon atom. Consequently, the trapped radical is separated from the nitroxide nitrogen by a carbon bridge. The resulting EPR spectrum relies heavily on the hyperfine splitting (hfs) of the β -hydrogen, which yields generic, often indistinguishable "doublet of triplets" spectra regardless of the specific radical trapped[1].

Conversely, C-nitroso spin traps like 1-NDMA capture the radical directly at the nitrogen atom[3]. This direct attachment places the unpaired electron in close proximity to the nuclei of the trapped radical, generating a rich, highly specific primary and secondary hyperfine splitting pattern. This provides a direct structural "fingerprint" of the radical.

Mechanistic divergence between Nitrone and Nitroso spin trapping pathways.

The Adamantane Advantage

Historically, the use of nitrosoalkanes like 2-methyl-2-nitrosopropane (MNP) was plagued by their tendency to form EPR-silent dimers and undergo rapid photochemical degradation. 1-NDMA solves this through extreme steric shielding. The massive, rigid adamantane cage completely blocks the N=O group from dimerizing, ensuring 100% of the reagent remains in the active monomeric state[3]. Furthermore, the dissociation enthalpy of the terminal N–O bond is stabilized by the bulky cage, protecting the resulting nitroxide adduct from bimolecular disproportionation and extending its half-life[4].

Quantitative Benchmarking

The table below summarizes the performance metrics of 1-NDMA against the industry standards DMPO and PBN.

Performance Metric	DMPO (Standard)	PBN (Standard)	1-NDMA (Advanced)
Chemical Class	Cyclic Nitrone	Linear Nitrone	Sterically Hindered C-Nitroso
Primary Target	Oxygen-centered (OH•, O2•-)	Carbon-centered	Carbon-centered (Alkyl, Aryl)
Spectral Resolution	Low (Generic multiplets)	Low (Generic doublet of triplets)	High (Direct N-attachment)
Lipophilicity	Hydrophilic (Aqueous)	Lipophilic	Highly Lipophilic [5]
Dimerization Risk	None	None	None (Sterically blocked)
Artifact Susceptibility	High (Forrester-Hepburn)[1]	Moderate	Low (Steric shielding)

Self-Validating Experimental Protocol: Trapping Lipid-Derived Radicals

To ensure scientific integrity and trustworthiness, any spin-trapping experiment must be designed as a self-validating system. DMPO is notorious for the Forrester-Hepburn mechanism—a process where nucleophiles (like water) add to the nitrone double bond, followed by oxidation, creating a false "radical adduct" artifact without any actual radical chemistry occurring[1].

Because 1-NDMA lacks an electrophilic carbon double bond and is highly shielded, it is highly resistant to nucleophilic artifacts. The following protocol outlines a self-validating workflow for detecting carbon-centered radicals in a liposomal model using 1-NDMA.

Step-by-Step Methodology

Step 1: System Preparation (Liposome Integration) Due to its high lipophilicity (Molecular Formula: C12H19NO)[5], 1-NDMA must be integrated directly into the lipid phase.

• Dissolve 10 mg of Phosphatidylcholine (PC) and 5 mM of 1-NDMA in chloroform.

• Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid-trap film.

• Hydrate the film with 1 mL of Chelex-treated phosphate-buffered saline (PBS, pH 7.4) and sonicate to form unilamellar vesicles.

Step 2: The Negative Control (Baseline Validation) Causality Check: Before initiating radical formation, an EPR spectrum of the prepared liposomes must be acquired. This confirms that 1-NDMA has not undergone auto-oxidation or inverted spin trapping during preparation. The spectrum should be completely flat (EPR-silent).

Step 3: Radical Initiation

• Introduce a lipid-soluble azo-initiator (e.g., AMVN) at a concentration of 10 mM to the liposome suspension.

• Incubate the sample at 37°C for 30 minutes to induce thermal decomposition of the initiator, generating carbon-centered alkyl radicals within the lipid bilayer.

Step 4: X-Band EPR Acquisition

• Transfer 50 µL of the incubated sample into a quartz capillary tube.

• Acquire the spectrum using an X-band EPR spectrometer with the following parameters: Microwave power (10 mW), Modulation amplitude (1.0 G), Sweep width (100 G), and Receiver gain ( 1×104 ).

Step 5: Spectral Simulation and Validation Extract the hyperfine splitting constants ( aN​ , aH​ ) using spectral simulation software. The presence of secondary splitting from the trapped carbon-centered radical confirms successful trapping, distinguishing it from generic nitrone adducts[2].

Self-validating EPR experimental workflow for spin trapping.

Conclusion

While DMPO remains the benchmark for aqueous oxygen-centered radicals[1], its susceptibility to nucleophilic artifacts and lack of spectral resolution make it suboptimal for complex, lipophilic environments. 1-Nitroso-3,5-dimethyladamantane (1-NDMA) overcomes the traditional limitations of nitroso spin traps (dimerization and instability) through its rigid, sterically hindered adamantane scaffold[3],[4]. For researchers probing carbon-centered radicals in lipid bilayers, membranes, or hydrophobic drug formulations, 1-NDMA provides unparalleled spectral fidelity and structural resolution.

References[1] The Fidelity of Spin Trapping with DMPO in Biological Systems - NIH PMC - Link[2] Para-Substituted α -Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties - ACS Omega - Link[5] 1-Nitroso-3,5-dimethyladamantane | CID 87444617 - PubChem - Link[3] Spin Trapping by Nitrosoalkanes : Mechanisms of Some Photochemically Induced Reactions - Springer / eBay - Link[4] The Dissociation Enthalpies of Terminal N–O Bonds in Organic Compounds - AIP Publishing - Link

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• 5. 1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparing the pharmacological profile of 1-Nitroso-3,5-dimethyladamantane and memantine

Comparative Pharmacological Profile: Memantine vs. 1-Nitroso-3,5-dimethyladamantane

Introduction In the landscape of neuropharmacology, understanding the lifecycle of an active pharmaceutical ingredient (API)—from receptor engagement to biotransformation—is critical. Memantine is a well-established neuroprotective agent utilized in the management of moderate to severe Alzheimer's disease[1]. However, its pharmacological narrative is incomplete without analyzing its metabolic byproducts. 1-Nitroso-3,5-dimethyladamantane is a primary human metabolite of memantine[2]. While memantine exerts profound effects on the central nervous system, this nitroso derivative is pharmacologically inert at the target receptors[3]. Furthermore, due to its structural classification, 1-Nitroso-3,5-dimethyladamantane is rigorously monitored as a trace impurity during memantine synthesis to comply with stringent regulatory thresholds[4].

This guide provides an objective, data-backed comparison of their pharmacological profiles, supported by validated experimental methodologies.

1. Pharmacodynamics: Receptor Binding & Mechanism of Action

Memantine (The Active API) Memantine functions as a low-to-moderate affinity, voltage-dependent, uncompetitive antagonist at N-methyl-D-aspartate (NMDA) receptors[1]. In neurodegenerative pathologies like Alzheimer's disease, chronic overstimulation of NMDA receptors by glutamate leads to excessive intracellular calcium influx and subsequent excitotoxicity. Memantine binds preferentially to the NMDA receptor-operated cation channels only when they are open, effectively blocking pathological calcium influx while sparing physiological synaptic transmission[3].

1-Nitroso-3,5-dimethyladamantane (The Inactive Metabolite) In stark contrast, 1-Nitroso-3,5-dimethyladamantane exhibits no NMDA-antagonistic activity[2]. The pharmacological efficacy of adamantane derivatives relies heavily on the primary amine group, which interacts with specific residues within the NMDA channel pore. The substitution of this amine with a nitroso group at the C1 position alters the molecule's electrostatic profile and steric bulk, completely abolishing its binding affinity for the NMDA receptor[3].

Fig 1. Differential modulation of the NMDA receptor by Memantine and its inactive metabolite.

2. Pharmacokinetics & Biotransformation Pathway

Memantine demonstrates an absolute bioavailability of approximately 100%[3]. Once in systemic circulation, the drug is highly resistant to metabolic degradation. Approximately 80% of the circulating memantine is excreted unchanged via the renal system[2].

The remaining 20% undergoes hepatic metabolism that is notably independent of the Cytochrome P450 (CYP450) enzyme system[3]. This biotransformation yields three primary metabolites:

• N-3,5-dimethyl-gludantan

• An isomeric mixture of 4- and 6-hydroxy-memantine

• 1-Nitroso-3,5-dimethyladamantane

None of these metabolites retain the NMDA receptor antagonism of the parent compound[2].

Fig 2. Biotransformation pathway of Memantine highlighting the generation of inactive metabolites.

3. Quantitative Pharmacological Comparison

The following table synthesizes the core physicochemical and pharmacological metrics differentiating the active API from its metabolite.

Parameter	Memantine	1-Nitroso-3,5-dimethyladamantane
Clinical Role	Active Pharmaceutical Ingredient (API)	Inactive Metabolite / Regulated Impurity
Molecular Formula	C12H21N	C12H19NO
Molecular Weight	179.30 g/mol	193.29 g/mol
Target Receptor	NMDA Receptor (Cation Channel)	None (Pharmacologically Inert)
Binding Affinity (Ki)	~0.5 - 1.5 µM (Low/Moderate)	Negligible (>100 µM)
Metabolic Pathway	Parent Compound	Non-CYP450 Hepatic Oxidation
Toxicity / QC Status	Therapeutic	Monitored Impurity Standard[4]

4. Validated Experimental Methodologies

To objectively validate the pharmacological differences and ensure formulation safety, two distinct experimental workflows are utilized: a radioligand binding assay for pharmacodynamics, and an LC-MS/MS protocol for analytical quantification.

Protocol 1: In Vitro NMDA Receptor Binding Assay (Radioligand Displacement)

Objective: To empirically demonstrate that Memantine competitively blocks the NMDA receptor channel, whereas 1-Nitroso-3,5-dimethyladamantane lacks binding affinity. Causality & Design: We utilize [3H]MK-801, a highly specific radioligand that binds to the open channel of the NMDA receptor. If a test compound has affinity for this uncompetitive binding site, it will displace [3H]MK-801, reducing the radioactive signal. A self-validating design is achieved by using unlabelled MK-801 as a positive control for total displacement, ensuring the membrane preparation is viable.

Step-by-Step Workflow:

• Membrane Preparation: Isolate crude synaptosomal membranes from the cerebral cortex of male Wistar rats. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) at 4°C to preserve receptor integrity.

• Incubation: In a 96-well plate, combine 100 µg of membrane protein, 5 nM [3H]MK-801, and varying concentrations (0.1 µM to 100 µM) of either Memantine or 1-Nitroso-3,5-dimethyladamantane. Include 10 µM glutamate and 10 µM glycine to ensure the NMDA receptor channels are in the "open" conformation, which is required for uncompetitive antagonists to bind.

• Equilibration: Incubate the mixture at 25°C for 120 minutes to reach steady-state binding equilibrium.

• Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold Tris-HCl buffer to remove unbound radioligand.

• Quantification: Transfer filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and measure radioactivity using a beta counter.

• Data Analysis: Calculate the IC50 values using non-linear regression. Memantine will yield a measurable IC50 (typically ~1 µM), while 1-Nitroso-3,5-dimethyladamantane will show a flat curve, confirming its inactivity.

Protocol 2: LC-MS/MS Quantification of 1-Nitroso-3,5-dimethyladamantane in Memantine API

Objective: To detect and quantify trace levels of the 1-Nitroso-3,5-dimethyladamantane impurity in memantine drug substance batches. Causality & Design: Due to the structural alerts associated with nitroso compounds, regulatory agencies (FDA/EMA) require highly sensitive detection methods[4]. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode is selected for its unparalleled specificity. The system is self-validated using a stable isotope-labeled internal standard (e.g., Memantine-d6) to correct for matrix effects and ionization suppression.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 50 mg of Memantine API in 1.0 mL of Methanol:Water (50:50, v/v). Spike with 10 ng/mL of the internal standard.

• Chromatographic Separation: Inject 5 µL onto a reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient elution profile with Mobile Phase A (0.1% Formic acid in water) and Mobile Phase B (0.1% Formic acid in Acetonitrile). The gradient ensures the highly polar memantine elutes separately from the more lipophilic nitroso derivative.

• Ionization: Utilize Electrospray Ionization in positive mode (ESI+). Set the capillary voltage to 3.0 kV and the desolvation temperature to 400°C to ensure efficient gas-phase ion generation.

• MRM Transitions:

  • Monitor the transition for 1-Nitroso-3,5-dimethyladamantane at m/z 194.1[M+H]+ to its primary product ion (e.g., m/z 176.1, representing the loss of H2O/NO).

  • Monitor Memantine at m/z 180.2 -> 163.2.

• System Suitability Test (SST): Run a blank and a Limit of Quantitation (LOQ) standard (typically 0.03 ppm relative to API) before the sample sequence. The signal-to-noise (S/N) ratio for the LOQ must be ≥ 10 for the run to be deemed trustworthy.

References

• Title: MEMANTINE - Inxight Drugs Source: NCATS (National Center for Advancing Translational Sciences) URL: [Link]

• Title: SUMMARY OF PRODUCT CHARACTERISTICS: Memantine hydrochloride Tablets 10 mg Source: Medicines Control Authority of Zimbabwe (MCAZ) URL: [Link]

• Title: Memorytab Dosage, Indications, Side Effects, Overdose Source: MedixLife URL: [Link]

• Title: 1-Nitroso-3,5-dimethyladamantane | CAS 1262583-10-7 Source: Veeprho Pharmaceuticals URL: [Link]

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• 2. smpcs.mcaz.co.zw [smpcs.mcaz.co.zw]
• 3. medixlife.com [medixlife.com]
• 4. veeprho.com [veeprho.com]

Safety & Regulatory Compliance

1-Nitroso-3,5-dimethyladamantane proper disposal procedures

An authoritative guide for the safe handling, containment, and disposal of 1-Nitroso-3,5-dimethyladamantane in a professional pharmaceutical or analytical laboratory setting.

Executive Summary

1-Nitroso-3,5-dimethyladamantane (CAS: 1262583-10-7) is a recognized nitrosamine impurity associated with the active pharmaceutical ingredient (API) memantine, an NMDA receptor antagonist used in dementia treatment[1][2]. As a member of the nitrosamine "cohort of concern," this compound is subject to strict regulatory scrutiny due to its potent genotoxic and carcinogenic potential. Proper disposal is not merely a matter of laboratory hygiene; it is a critical regulatory compliance and environmental safety mandate.

This guide outlines the operational protocols for the segregation, containment, and ultimate destruction of 1-Nitroso-3,5-dimethyladamantane waste, ensuring zero environmental release and maximum personnel safety.

Part 1: Hazard Profiling and Operational Prerequisites

Before initiating any disposal protocols, laboratory personnel must understand the physicochemical properties that dictate the compound's handling requirements. Nitrosamines are highly stable under standard environmental conditions and require targeted destruction methods.

Table 1: Physicochemical and Hazard Profile

Parameter	Specification / Protocol
Chemical Name	1-Nitroso-3,5-dimethyladamantane (Memantine N-oxide)[1]
Molecular Formula / Weight	C12H19NO / 193.29 g/mol [3][4]
Primary Hazard	Suspected Mutagen / Carcinogen (ICH M7 Guidelines)
Engineering Controls	Certified Class II Type B2 Biological Safety Cabinet or 100% exhausted Chemical Fume Hood.
Required PPE	Double nitrile gloves (changed immediately upon contamination), chemical splash goggles, disposable Tyvek lab coat or impermeable apron.

Causality Note: Double gloving is mandated because nitrosamines can permeate standard latex or thin nitrile over time. The outer glove acts as a sacrificial layer that must be discarded immediately if a spill occurs, protecting the inner barrier.

Part 2: Step-by-Step Disposal Methodology

On-site chemical neutralization (such as denitrosation via metal reduction or UV/H2O2 degradation) is strictly discouraged for analytical standards. Incomplete chemical treatment can leave residual secondary amines (e.g., memantine free base) that may re-nitrosate in the waste stream. The only universally accepted, self-validating system for nitrosamine destruction is high-temperature incineration .

Phase 1: Waste Segregation and Solubilization

• Isolate the Waste Stream: Never mix nitrosamine waste with general organic solvent waste (e.g., standard HPLC effluent). Create a dedicated waste stream specifically for mutagenic impurities.

• Solubilize Solid Residues: If disposing of solid standards or contaminated weighing paper, dissolve/rinse the material in a highly combustible, compatible solvent (such as methanol or ethanol). This ensures the compound is homogeneously distributed in a liquid matrix, which facilitates complete combustion during incineration.

Phase 2: Primary and Secondary Containment

• Select Primary Containment: Transfer the solubilized waste into a High-Density Polyethylene (HDPE) or amber glass waste carboy. Avoid standard plastics that may degrade in the presence of the carrier solvent.

• Implement Secondary Containment: Place the primary waste container inside a secondary spill tray or bucket capable of holding 110% of the primary container's volume.

Phase 3: Regulatory Labeling

• Apply Hazard Warnings: Affix a legally compliant hazardous waste label. The label must explicitly state:

  • "Hazardous Waste - Toxic / Suspected Carcinogen"

  • "Contains Nitrosamines: 1-Nitroso-3,5-dimethyladamantane"

  • The exact carrier solvent used (e.g., "in 100% Methanol").

Phase 4: Final Destruction via Licensed Contractor

• Arrange Transfer: Contract a certified hazardous waste management facility equipped with a rotary kiln incinerator.

• Verify Incineration Parameters: Ensure the contractor's facility operates at a minimum temperature of 1000°C to 1200°C with a residence time of >2 seconds .

  • Mechanistic Rationale: The N-N=O bond is thermally stable. High temperatures and adequate residence times are required for complete homolytic cleavage of the molecule, converting it entirely into harmless CO2, H2O, and manageable NOx gases (which the facility's gas scrubbers will neutralize), preventing any intact nitrosamine from entering the atmosphere.

Part 3: Waste Management Workflow Visualization

The following diagram illustrates the critical path for nitrosamine waste management, emphasizing the transition from laboratory generation to final destruction.

Figure 1: Standard operating workflow for the containment and disposal of nitrosamine laboratory waste.

References

• PubChem, National Institutes of Health (NIH). "1-Nitroso-3,5-dimethyladamantane | C12H19NO | CID 87444617." Accessed March 24, 2026.[Link]

• Veeprho. "Memantine Impurities and Related Compound." Accessed March 24, 2026.[Link]

• AS ONE Corporation. "85-4842-99 1-Nitroso-3,5-dimethyladamantane 100mg CAS No ..." Accessed March 24, 2026.[Link]

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